1-Nitro-1H-imidazole

• CAS: 1235329-65-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Proton and Carbon NMR Spectral Data of 1-nitro-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Spectroscopic Landscape of Nitroimidazoles

As a Senior Application Scientist, it is understood that the precise and unambiguous characterization of heterocyclic compounds is paramount in the fields of medicinal chemistry and materials science. Nitroimidazoles, in particular, represent a class of compounds with significant biological activity, and their structural elucidation is a critical step in the development of new therapeutic agents. This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data of 1-nitro-1H-imidazole.

While direct, published experimental spectra for 1-nitro-1H-imidazole are not abundantly available in the mainstream literature, this guide will synthesize data from closely related analogs and foundational principles of NMR spectroscopy to provide an expert interpretation of the expected spectral characteristics. We will delve into the causality behind chemical shifts and coupling constants, offering a predictive framework grounded in established theory and comparative data from similar structures.

The Significance of 1-nitro-1H-imidazole and the Role of NMR

1-nitro-1H-imidazole is a key heterocyclic compound, serving as a foundational structure for a range of biologically active molecules. The nitro group, a potent electron-withdrawing moiety, significantly influences the electronic environment of the imidazole ring, which in turn dictates its reactivity and interaction with biological targets. Nitroimidazole derivatives have found applications as antibacterial and antiprotozoal drugs.[1]

NMR spectroscopy is an indispensable tool for the structural verification of such compounds. It provides detailed information about the molecular structure, including the connectivity of atoms and the electronic environment of the individual nuclei. For researchers in drug development, confirming the correct isomeric form and purity of a synthesized nitroimidazole is a crucial quality control step, for which NMR is the gold standard.

Predicted ¹H NMR Spectral Data for 1-nitro-1H-imidazole

The ¹H NMR spectrum of 1-nitro-1H-imidazole is expected to exhibit three distinct signals corresponding to the three protons on the imidazole ring (H-2, H-4, and H-5). The electron-withdrawing nature of the N-nitro group significantly deshields all ring protons compared to unsubstituted imidazole.

Molecular Structure and Proton Numbering:

Caption: Molecular structure of 1-nitro-1H-imidazole with proton numbering.

Based on data from related nitroimidazole derivatives, the following chemical shifts and coupling constants can be predicted for 1-nitro-1H-imidazole in a common deuterated solvent like DMSO-d₆.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale for Chemical Shift
H-2	8.5 - 8.8	s (or t, small J)	J(H2,H4) ≈ 1.0, J(H2,H5) ≈ 1.0	Located between two nitrogen atoms and strongly deshielded by the anisotropic effect of the N-nitro group.
H-5	8.0 - 8.3	d (or dd)	J(H5,H4) ≈ 1.5 - 2.0, J(H5,H2) ≈ 1.0	Adjacent to the nitrated nitrogen, leading to significant deshielding.
H-4	7.4 - 7.7	d (or dd)	J(H4,H5) ≈ 1.5 - 2.0, J(H4,H2) ≈ 1.0	Furthest from the nitro group, thus the least deshielded of the ring protons, but still downfield from unsubstituted imidazole.

Expertise & Experience Insight: The precise chemical shifts are highly dependent on the solvent used due to solvent-solute interactions.[2] For instance, in CDCl₃, the shifts would likely be slightly different. The small coupling constants between the imidazole protons are characteristic of this five-membered heterocyclic system.

Predicted ¹³C NMR Spectral Data for 1-nitro-1H-imidazole

The ¹³C NMR spectrum of 1-nitro-1H-imidazole is expected to show three signals for the three carbon atoms of the imidazole ring. The electron-withdrawing nitro group will also influence the carbon chemical shifts.

Molecular Structure and Carbon Numbering:

Caption: Molecular structure of 1-nitro-1H-imidazole with carbon numbering.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Chemical Shift
C-2	145 - 150	Situated between two nitrogen atoms, this carbon is inherently electron-deficient and thus appears significantly downfield.
C-5	135 - 140	Directly bonded to the nitrated nitrogen, leading to strong deshielding.
C-4	120 - 125	While still deshielded compared to unsubstituted imidazole, it is the most upfield of the ring carbons.

Trustworthiness Insight: These predicted values are based on the known effects of nitro groups on aromatic and heterocyclic systems, and by comparison with data from substituted nitroimidazoles. For example, in 2-nitro-1-vinyl-1H-imidazole, the imidazole carbons appear at δ 130.45, 129.23, and 122.41 ppm.[3] The N-nitro group in our target molecule is expected to have a more pronounced deshielding effect on the adjacent C-5.

Experimental Protocol for NMR Data Acquisition

The following is a detailed, step-by-step methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 1-nitro-1H-imidazole. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

Workflow for NMR Sample Preparation and Data Acquisition:

Caption: Experimental workflow for NMR analysis of 1-nitro-1H-imidazole.

Detailed Steps:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of 1-nitro-1H-imidazole for ¹H NMR, and 50-100 mg for ¹³C NMR, into a clean, dry vial.

  • Add 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or Acetone-d₆). Ensure the solvent is of high purity to avoid extraneous signals.

  • If quantitative analysis is required or precise chemical shift referencing is needed, add a small amount of an internal standard such as tetramethylsilane (TMS).

  • Gently agitate the vial to ensure complete dissolution.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely and label it clearly.

• Spectrometer Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine, ensuring the correct depth using a depth gauge.

  • Insert the sample into the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent. This is crucial for maintaining a stable magnetic field during the experiment.

  • Shim the magnetic field to optimize its homogeneity. This process minimizes peak broadening and improves spectral resolution.

  • For ¹H NMR, acquire the spectrum using a standard single-pulse sequence. Typically, 16 scans are sufficient for a sample of this concentration.

  • For ¹³C NMR, use a proton-decoupled pulse sequence. A greater number of scans (e.g., 1024 or more) will be necessary to achieve a good signal-to-noise ratio due to the lower natural abundance and sensitivity of the ¹³C nucleus.

  • Set appropriate acquisition parameters, including spectral width, acquisition time, and relaxation delay.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decays (FIDs) to obtain the frequency-domain spectra.

  • Perform phase correction and baseline correction to ensure accurate peak integration and chemical shift determination.

  • Reference the spectra. For ¹H NMR in DMSO-d₆, the residual solvent peak appears at approximately 2.50 ppm. For ¹³C NMR in DMSO-d₆, the solvent peak is at approximately 39.52 ppm. If TMS was used, its signal is set to 0 ppm for both ¹H and ¹³C spectra.

Conclusion and Future Outlook

This guide provides a robust framework for understanding and acquiring the ¹H and ¹³C NMR spectral data of 1-nitro-1H-imidazole. While the provided spectral data are based on expert analysis of related compounds due to the scarcity of directly published spectra for the title compound, the underlying principles and the detailed experimental protocol offer a reliable foundation for researchers. The continued synthesis and characterization of novel nitroimidazole derivatives will undoubtedly enrich the spectral databases, further refining our predictive capabilities and aiding in the rapid and accurate identification of these important molecules.

References

• Shafeeq AA, Hamandi ZMA, Mohammed HM, Ghassan Al-Shamma. Synthesis, Characterization and Evaluation of Antimicrobial Activity for New Nitroimidazole Derivatives. International Journal of Drug Delivery Technology. 2022;12(2):495-501. [Link]

• Jahangir, S., et al. Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. Arabian Journal of Chemistry. 2014;10:S1-S7. [Link]

• de Souza, G.A., et al. 2-Nitro-1-vinyl-1H-imidazole. Molbank. 2022;2022(1):M1333. [Link]

• NMR Sample Preparation. Chemical Instrumentation Facility, Iowa State University. [Link]

• NMR Sample Preparation. Department of Chemistry, University of Sheffield. [Link]

• Gottlieb, H.E., Kotlyar, V., & Nudelman, A. NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry. 1997;62(21):7512-7515. [Link]

• Solvent Effects on the 1H-NMR Chemical Shifts of Imidazolium-Based Ionic Liquids. ChemPhysChem. 2023;24(20):e202300292. [Link]

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thermodynamic stability and electron affinity of 1-nitro-1H-imidazole

An In-depth Technical Guide to the Thermodynamic Stability and Electron Affinity of 1-Nitro-1H-imidazole

Abstract

1-Nitro-1H-imidazole is a foundational structure in medicinal chemistry and energetic materials science. Its utility, from antimicrobial and radiosensitizing agents to precursors for high-energy-density materials, is fundamentally governed by its electronic and energetic properties. A comprehensive understanding of its thermodynamic stability and electron affinity is therefore not merely academic but a prerequisite for rational drug design, safety assessment in synthesis, and the development of novel energetic compounds. This guide provides a detailed examination of these two core physicochemical parameters. We synthesize theoretical calculations with established experimental methodologies, offering researchers, scientists, and drug development professionals a thorough framework for understanding and investigating 1-nitro-1H-imidazole. The narrative explains the causality behind experimental and computational choices, presents quantitative data in structured formats, and provides detailed protocols for key analytical techniques.

Introduction: The Dual Identity of 1-Nitro-1H-imidazole

The imidazole ring is a ubiquitous scaffold in biological systems and synthetic chemistry. When substituted with a nitro group (–NO2) at the N1 position, its chemical character is profoundly altered. The potent electron-withdrawing nature of the N-nitro group destabilizes the molecule, rendering it more energetic, while simultaneously increasing its electron affinity, a key determinant of its biological activity.[1][2] Nitroimidazoles, such as metronidazole, are mainstays in treating infections caused by anaerobic bacteria and protozoa, a function directly linked to the reductive activation of the nitro group within these oxygen-deficient cells.[3][4] This reduction is only possible because of the molecule's high electron affinity.

Simultaneously, the introduction of nitro groups into heterocyclic rings is a primary strategy for creating energetic materials.[5][6] The thermodynamic stability of these molecules, often quantified by their heat of formation, is a critical parameter that dictates their energy content, sensitivity, and safety profile. Computational studies have shown that the stability of nitroimidazole isomers is heavily influenced by the position of the nitro group, with N-nitroated compounds being significantly less stable than their C-nitroated counterparts.[7]

This guide navigates the dual identity of 1-nitro-1H-imidazole by providing an in-depth analysis of its thermodynamic stability and electron affinity, the two properties that underpin its diverse applications.

Thermodynamic Stability: Quantifying Inherent Energy

Thermodynamic stability refers to the potential energy stored within a molecule's chemical bonds relative to its constituent elements in their standard states. For energetic materials and reactive intermediates, the key metric is the standard enthalpy of formation (ΔHf°). A higher, more positive enthalpy of formation indicates a less stable molecule, signifying a greater amount of energy will be released upon decomposition.

Computational Approaches to Determining Enthalpy of Formation

Direct experimental measurement of the enthalpy of formation for highly reactive or unstable compounds can be challenging and hazardous. Consequently, quantum chemical calculations, particularly Density Functional Theory (DFT), have become indispensable tools for reliably predicting these values.[5][8]

Causality of Method Selection: Isodesmic Reactions

A direct calculation of the enthalpy of formation from first principles is prone to significant systematic errors. To circumvent this, a computational strategy employing isodesmic reactions is the preferred method.[8][9] This approach minimizes errors by maintaining the same number and type of chemical bonds on both the reactant and product sides of a hypothetical reaction. The enthalpy of reaction is calculated, and since the experimental enthalpies of formation for the other, simpler molecules in the reaction are known, the unknown enthalpy of formation for the target molecule can be determined with high accuracy.

A computational study by Hu and colleagues designed a series of nitro-imidazole derivatives and calculated their heats of formation at the B3PW91/6-311+G(d,p) level.[7] Their findings underscore the impact of the nitro group's position on stability.

Table 1: Calculated Thermodynamic Properties of Nitroimidazole Isomers

Compound	Gas-Phase HOF (kJ/mol)	Bond Dissociation Energy (N–NO2) (kJ/mol)	Reference
1-Nitro-1H-imidazole	185.3	148.9	[7]
2-Nitro-1H-imidazole	98.7	N/A	[7]
4-Nitro-1H-imidazole	99.1	N/A	[7]

Note: Data extracted from computational studies.[7] The significantly higher HOF for the 1-nitro isomer highlights its relative instability compared to C-nitro isomers.

The primary determinant of thermal stability for N-nitroimidazoles is the relatively weak N–NO2 bond, which represents the initial trigger linkage for decomposition.[7] The calculated Bond Dissociation Energy (BDE) for this bond in 1-nitro-1H-imidazole is significantly lower than that of C-NO2 bonds, pinpointing it as the molecule's most labile point.

Workflow for Computational HOF Determination

The following diagram outlines the typical workflow for calculating the enthalpy of formation using DFT and an isodesmic reaction scheme.

Caption: Computational workflow for HOF determination.

Experimental Approaches to Assessing Thermal Stability

While computational methods are powerful, experimental validation is crucial. The primary techniques for assessing thermal stability are bomb calorimetry (to determine enthalpy of formation) and thermal analysis methods like Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Protocol: Determining Enthalpy of Formation via Bomb Calorimetry

This protocol provides a self-validating system for determining the standard enthalpy of combustion (ΔHc°), from which the enthalpy of formation (ΔHf°) is calculated using Hess's Law.

Objective: To experimentally measure the energy of combustion of 1-nitro-1H-imidazole and calculate its standard enthalpy of formation.

Methodology:

• System Calibration:

  • Accurately weigh ~1 g of a standard substance with a known heat of combustion (e.g., benzoic acid).

  • Place the sample in the crucible within the bomb vessel. Add a known length of ignition wire.

  • Seal the bomb and pressurize with high-purity oxygen (typically 30 atm).

  • Submerge the bomb in a precisely measured quantity of water in the calorimeter's insulated bucket.

  • Ignite the sample and record the temperature change (ΔT) of the water bath until a stable final temperature is reached.

  • Calculate the heat capacity (Ccal) of the calorimeter system using the known energy of combustion of the standard. This step is critical for validating the instrument's performance.

• Sample Analysis:

  • Repeat the procedure from Step 1 using an accurately weighed pellet (~0.8 g) of 1-nitro-1H-imidazole.

  • Record the temperature change (ΔTsample).

• Data Correction & Analysis:

  • Calculate the gross heat of combustion (Qtotal) = Ccal * ΔTsample.

  • Correct for the heat released by the ignition wire and for the formation of nitric acid (from the nitrogen in the sample and atmosphere), which is determined by titrating the bomb washings with a standard base.

  • Calculate the standard enthalpy of combustion (ΔHc°) for 1-nitro-1H-imidazole.

• Enthalpy of Formation Calculation:

  • Use Hess's Law with the balanced combustion reaction: C₃H₃N₃O₂(s) + O₂(g) → 3CO₂(g) + ³/₂H₂O(l) + ³/₂N₂(g)

  • ΔHc° = [3 * ΔHf°(CO₂,g) + ³/₂ * ΔHf°(H₂O,l)] - [ΔHf°(C₃H₃N₃O₂,s)]

  • Rearrange to solve for ΔHf°(C₃H₃N₃O₂,s), using the well-established standard enthalpies of formation for CO₂ and H₂O.

Thermal Analysis (DSC/TGA)

Differential Scanning Calorimetry (DSC) can reveal the onset of decomposition as a sharp exothermic event, while Thermogravimetric Analysis (TGA) measures mass loss as a function of temperature. For a compound like 1,4-dinitro-1H-imidazole, DSC has shown broad exothermic signals indicating decomposition.[10] A similar analysis for 1-nitro-1H-imidazole would be essential for determining its safe handling temperatures.

Electron Affinity: A Gateway to Reactivity and Biological Action

Electron affinity (EA) is the energy released when an electron is added to a neutral atom or molecule to form a negative ion. A high electron affinity indicates that the molecule readily accepts an electron. For nitroimidazoles, this property is the cornerstone of their mechanism of action as radiosensitizers and antimicrobial agents.[11] The electron-withdrawing nitro group dramatically increases the electron affinity of the imidazole ring, making it a target for biological reduction.[1][2]

Computational Approaches to Determining Electron Affinity

Quantum chemistry provides a direct route to calculating electron affinity. The adiabatic electron affinity is typically calculated as the difference between the total energy of the optimized neutral molecule and the total energy of its corresponding optimized anion.[12]

EA = E(neutral) - E(anion)

A positive EA value indicates that the anion is more stable than the neutral molecule and a free electron.[13] These calculations are highly dependent on the level of theory and basis set used, with methods that account for electron correlation being essential.[12]

Table 2: Calculated Electronic Properties of Nitroimidazole Derivatives

Compound	Ionization Potential (I) (eV)	Chemical Hardness (η) (eV)	Electrophilicity (ω) (eV)	Reference
Imidazole	8.85	3.32	2.50	[12]
2-Nitroimidazole	10.02	3.23	4.22	[12]
5-Nitroimidazole	9.94	3.29	4.07	[12]

Note: Data from a DFT study on related nitroimidazoles.[12] While data for 1-nitro-1H-imidazole is not explicitly listed, the trend is clear: the nitro group substantially increases the ionization potential and the electrophilicity index (ω), a measure of a molecule's ability to accept electronic charge, which is directly related to electron affinity.

The Role of Molecular Orbitals

The electron affinity is conceptually linked to the energy of the Lowest Unoccupied Molecular Orbital (LUMO). A low-lying LUMO indicates that the molecule can easily accommodate an incoming electron. The nitro group significantly lowers the LUMO energy of the imidazole ring, making it the primary site of reductive activation.

Caption: Impact of the nitro group on molecular orbitals.

Experimental Approaches to Assessing Electron Affinity

Direct measurement of electron affinity can be complex. However, electrochemical methods provide a robust and accessible means of quantifying a molecule's redox properties, which are directly correlated with its electron affinity.

Protocol: Characterizing Reduction Potential via Cyclic Voltammetry (CV)

Objective: To determine the one-electron reduction potential of 1-nitro-1H-imidazole, a proxy for its electron affinity. A more negative reduction potential indicates a lower electron affinity and vice-versa.

Causality of Method Selection: CV is a powerful technique for probing the electrochemical behavior of molecules.[4] It allows for the determination of reduction potentials and provides insights into the reversibility of the electron transfer process, which is critical for understanding the formation and stability of the radical anion that initiates the biological cascade.

Methodology:

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

  • The choice of a non-aqueous solvent (e.g., acetonitrile or DMF) is critical, as the radical anion is unstable in protic solvents like water.

  • Add a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) to the solvent to ensure conductivity.

• Analyte Preparation:

  • Prepare a ~1-5 mM solution of 1-nitro-1H-imidazole in the electrolyte solution.

  • Purge the solution thoroughly with an inert gas (e.g., argon or nitrogen) for at least 15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain an inert atmosphere over the solution throughout the experiment.

• Data Acquisition:

  • Connect the electrodes to a potentiostat.

  • Scan the potential from an initial value (e.g., 0 V) to a sufficiently negative value (e.g., -1.5 V) and then back to the initial potential. The scan rate is typically set between 50-200 mV/s.

  • The resulting plot of current vs. potential is the cyclic voltammogram. The reduction of the nitro group will appear as a cathodic peak on the forward scan. An corresponding anodic peak on the reverse scan would indicate a reversible or quasi-reversible process.

• Data Analysis:

  • Determine the cathodic peak potential (Epc). For a reversible couple, the formal reduction potential (E°') can be estimated as the midpoint between the cathodic and anodic peak potentials.

  • This reduction potential can be directly compared with those of other nitroaromatic compounds to rank their relative electron affinities. Studies have shown a strong correlation between these one-electron reduction potentials and the radiosensitizing efficiency of nitroimidazoles.[11]

Conclusion

The physicochemical properties of 1-nitro-1H-imidazole are a study in contrasts, dictated by the powerful electronic influence of the N-nitro substituent. Its thermodynamic stability is significantly lower than its C-nitro counterparts, a fact quantified by a high positive enthalpy of formation and a labile N–NO2 bond. This inherent instability makes it a candidate for energetic applications but also necessitates careful handling. Conversely, the same substituent endows the molecule with a high electron affinity, lowering its LUMO energy and making it susceptible to chemical and biological reduction. This property is the key to its success in medicinal chemistry.

The synthesis of theoretical and experimental approaches outlined in this guide provides a robust framework for investigating these critical parameters. Accurate computational prediction of HOF and EA, validated by experimental techniques like bomb calorimetry and cyclic voltammetry, is essential for the continued development of novel therapeutics and materials based on the 1-nitro-1H-imidazole scaffold. Future research should focus on obtaining high-precision experimental data for the parent compound to benchmark and further refine computational models.

References

• Substituent effects on the stability, physicochemical properties and chemical reactivity of nitroimidazole derivatives with potential antiparasitic effect: a comput
• Thermal stability and detonation character of nitro-substituted derivatives of imidazole. Journal of Molecular Modeling.
• Formation and Oxidation of Imidazole in Tropospheric Aqueous-Phase Chemistry: A Computational Study. ACS Environmental Science & Technology Air.
• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole-Resistant Strains. Brieflands.
• Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. Arabian Journal of Chemistry.
• Synthesis and Biological Evaluation of New Nitroimidazole Derivatives as Anti-Helicobacter pylori Agents Against Metronidazole. SID.
• 1,4-Dinitro-1H-imidazoles. Arkivoc.
• 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E.
• Anti-bacterial mechanism of nitroimidazole.
• A high energy material - 1, 4-di nitro-1 H-imidazole its molecular structure and NLO analysis by using DFT method. AIP Conference Proceedings.
• Explosive Properties of the New Nitro-Imidazole-Based Energetic Compounds: A Combined Experimental and Molecular Modeling Study. SSRN Electronic Journal.
• Imidazole and nitroimidazole derivatives as NADH‐fumarate reductase inhibitors: Density functional theory studies, homology modeling, and molecular docking.
• Experimental Electron Density of 1-Phenyl-4-nitroimidazole and Topological Analysis of C−H···O and C−H···N Hydrogen Bonds. The Journal of Physical Chemistry A.
• Computational Studies on Nitro, Nitramino, and Dinitramino Derivatives of 1-Aminoazadiboridine as High Energetic Material.
• Calculated Electron affinity.
• Electron-affinic sensitization. VII. A correlation between structures, one-electron reduction potentials, and efficiencies of nitroimidazoles as hypoxic cell radiosensitizers.
• Inhibitive Properties, Thermodynamic Characterization and Quantum Chemical Studies of Secnidazole on Mild Steel Corrosion in Acidic Medium. International Journal of Electrochemical Science.
• Computational studies on energetic properties of trinitro-substituted imidazole-triazole and pyrazole-triazole derivatives. The Journal of Physical Chemistry A.
• Reactions in Nitroimidazole and Methylnitroimidazole Triggered by Low-Energy (0-8 eV) Electrons. The Journal of Physical Chemistry A.
• 1-Nitroso-1h-imidazole. PubChem.
• Thermal Stability and Decomposition of 5-Nitroso-1H-imidazole: A Technical Guide for Researchers. BenchChem.
• 1H-Imidazole, 4-nitro-. NIST Chemistry WebBook.
• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents.
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• An Improved Kilogram-Scale Synthesis of 2-Bromo-4-nitro-1H-imidazole: A Key Building Block of Nitroimidazole Drugs. Organic Process Research & Development.

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A Comprehensive Technical Guide to 1-Nitro-1H-Imidazole and the Nitroimidazole Scaffold in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Isomeric Landscape of Nitroimidazoles

This technical guide delves into the chemical and biological characteristics of 1-nitro-1H-imidazole (CAS 2524-00-7) and, more broadly, the pivotal role of the nitroimidazole scaffold in medicinal chemistry. It is important to note that while the focus is on the 1-nitro isomer, specific experimental data for this compound is limited in publicly accessible literature. Therefore, this guide will provide the fundamental properties of the core nitroimidazole structure and draw upon the extensive research conducted on its more commonly studied isomers, such as 2-nitro, 4-nitro, and 5-nitroimidazole, to offer a comprehensive and field-proven perspective.

Part 1: Core Physicochemical Properties of Nitroimidazole

The foundational attributes of a molecule are critical to understanding its behavior and potential applications. For any nitroimidazole isomer, the molecular formula remains consistent, dictating its fundamental mass characteristics.

Molecular Weight and Exact Mass

The molecular formula for 1-nitro-1H-imidazole is C₃H₃N₃O₂. Based on this, the molecular weight and exact mass are fundamental parameters for analytical and synthetic applications.

Parameter	Value	Reference
Molecular Formula	C₃H₃N₃O₂	[1][2]
Molecular Weight	113.08 g/mol	[1][2]
Exact Mass	113.022526347 Da	[1]

Note: These values are consistent across all nitroimidazole isomers (2-nitro, 4-nitro, and 5-nitro) as they share the same molecular formula.[1][2]

Part 2: The Synthetic Landscape of Nitroimidazoles

The synthesis of nitroimidazoles is a cornerstone of their development as therapeutic agents. The regioselectivity of the nitration reaction is a critical factor that determines the final isomer and its subsequent biological activity.

General Nitration Methodology

The direct nitration of the imidazole ring is a challenging process due to the facile protonation of the nitrogen atoms under acidic conditions.[3] However, established methods have been developed to achieve nitration. A common approach involves the use of a nitrating mixture, typically a combination of a strong acid and a nitrate source.

Experimental Protocol: General Nitration of an Imidazole Precursor

This protocol provides a generalized procedure for the nitration of an imidazole-based starting material. The specific conditions, such as temperature and reaction time, may require optimization depending on the substrate.

Materials:

• Imidazole precursor

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice-salt bath

• Round bottom flask with reflux condenser

• Magnetic stirrer

• Purified water

• Beaker

Procedure:

• Preparation of the Nitrating Mixture: In a fume hood, carefully add a pre-determined volume of concentrated sulfuric acid to a round bottom flask.

• Cooling: Cool the flask in an ice-salt bath to a temperature between 5–7 °C.

• Addition of Nitric Acid: Slowly add concentrated nitric acid to the cooled sulfuric acid with continuous stirring to create the nitrating mixture.

• Substrate Addition: To the cooled nitrating mixture, slowly add the imidazole precursor dropwise while maintaining the temperature and continuous stirring.[4]

• Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled temperature (e.g., 60–65 °C) for several hours to ensure complete nitration.[4]

• Quenching: After the reaction period, cool the mixture to room temperature and carefully pour it into a beaker containing stirred, purified water to precipitate the product.

• Isolation and Purification: The solid product can then be isolated by filtration, washed with water, and purified using techniques such as recrystallization or column chromatography.

Causality in Experimental Choices:

• Use of a Strong Acid Mixture: The combination of sulfuric and nitric acid generates the nitronium ion (NO₂⁺), which is the electrophile required for the nitration of the aromatic imidazole ring.

• Temperature Control: The nitration of imidazoles can be highly exothermic and may lead to the formation of multiple isomers or degradation of the product.[4] Maintaining a low temperature during the addition of reagents and controlled heating during the reaction is crucial for regioselectivity and yield.[4]

Diagram: General Synthesis Workflow

Caption: Generalized workflow for the synthesis of nitroimidazoles.

Part 3: Mechanism of Action and Role in Drug Development

Nitroimidazoles are a class of antimicrobial drugs with a broad spectrum of activity against anaerobic bacteria and certain protozoa.[5] Their mechanism of action is a key area of research for the development of new therapeutics.

Reductive Activation: The Key to Cytotoxicity

The selective toxicity of nitroimidazoles is attributed to their mechanism of action, which is dependent on the metabolic environment of the target organism.

• Cellular Uptake: Nitroimidazole drugs passively diffuse into microbial cells.[6]

• Reductive Activation: In the low-oxygen environment of anaerobic organisms, the nitro group of the imidazole ring is reduced by nitroreductases.[6][] This reduction process, which involves electron transfer from proteins like ferredoxin, activates the drug.[8]

• Generation of Cytotoxic Radicals: The reduction of the nitro group leads to the formation of highly reactive nitroso and hydroxylamine intermediates, as well as cytotoxic free radicals.[6]

• DNA Damage: These reactive species can then interact with and damage microbial DNA, leading to strand breakage and ultimately cell death.[8]

This mechanism of action makes nitroimidazoles particularly effective against anaerobic bacteria and protozoa, while having minimal effect on aerobic cells in the host, which lack the necessary low-redox potential environment for significant drug activation.[]

Diagram: Mechanism of Action Signaling Pathway

Caption: Simplified signaling pathway of nitroimidazole's mechanism of action.

Applications in Drug Development

The unique mechanism of action of nitroimidazoles has led to their development as effective treatments for a variety of infections. Furthermore, their properties are being explored for other therapeutic areas.

• Antimicrobial Agents: The most well-known application is in the treatment of anaerobic bacterial and protozoal infections. Metronidazole, a 5-nitroimidazole derivative, is a widely used antibiotic.[9]

• Antitubercular Agents: The nitroimidazole scaffold has been instrumental in the development of new drugs against Mycobacterium tuberculosis, including the life-saving drugs Delamanid and Pretomanid.[9]

• Anticancer Agents: The hypoxic environment of solid tumors provides a potential target for nitroimidazole-based drugs. Their ability to be selectively activated in low-oxygen conditions is being investigated for the development of hypoxia-activated prodrugs for cancer therapy.[10][11]

• Radiosensitizers: Due to their electron-affinic nature, some nitroimidazoles can sensitize hypoxic tumor cells to radiation therapy.

Part 4: Safety and Handling of Nitroimidazoles

As with any active pharmaceutical ingredient, proper safety and handling procedures are paramount to ensure the well-being of researchers and scientists.

General Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant gloves, and a lab coat.[12][13]

• Ventilation: Handle nitroimidazoles in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust or vapors.[12]

• Handling: Avoid contact with skin and eyes.[13] In case of contact, flush the affected area with copious amounts of water.[13] Avoid the formation of dust and aerosols.[12]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from sources of ignition.[12]

Toxicology Profile

Nitroimidazole drugs are generally well-tolerated.[14][15] However, as with all medications, they can have side effects. Long-term exposure and high doses should be managed with caution, and all handling should be conducted with the assumption that the compound is potentially hazardous.

References

• Lecturio. (2021, July 27). Nitroimidazoles. In Concise Medical Knowledge. [Link]

• Leitsch, D., et al. (2011). Nitroimidazole drugs vary in their mode of action in the human parasite Giardia lamblia. Journal of Antimicrobial Chemotherapy, 66(8), 1742-1751.
• Edwards, D. I. (1980). Mechanisms of selective toxicity of metronidazole and other nitroimidazole drugs. British Journal of Venereal Diseases, 56(5), 285–290.

• NIST. 1H-Imidazole, 1-methyl-5-nitro-. In NIST Chemistry WebBook. [Link]

• Al-Masoudi, N. A., et al. (2014). Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. Arabian Journal of Chemistry, 7(5), 897-905.

• NIST. 1H-Imidazole, 4-nitro-. In NIST Chemistry WebBook. [Link]

• Patterson, S., & Wyllie, S. (2017). Nitroimidazoles: Molecular Fireworks That Combat a Broad Spectrum of Infectious Diseases. ACS Infectious Diseases, 3(5), 337-339.

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2-Nitroimidazole, 98%. [Link]

• Roe, F. J. (1983). Safety of nitroimidazoles. Scandinavian Journal of Infectious Diseases. Supplementum, 40, 72–81.

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• Suwinski, J., & Salwinska, E. (2006). Synthesis of 1-[3-(2-methyl-5-nitro-1H-imidazol-1-yl)propyl]-1H-1,2,3-benzotriazole and 1-[3-(2-methyl-5-nitro-1H-imidazol-1-yl)butyl]-1H-1,2,3-benzotriazole. Molecules, 11(4), 240-244.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 123419, 3-Nitropyrazole. [Link]

• Suwinski, J., & Wagner, P. (2015). 1,4-Dinitro-1H-imidazoles. Arkivoc, 2015(i), 97-135.
• H. Yassine, et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica, 14(4), 12-16.
• Roe, F. J. (1983). Safety of nitroimidazoles. Scandinavian journal of infectious diseases. Supplementum, 40, 72-81.
• Kumar, A., et al. (2022). Functionalized Nitroimidazole Scaffold Construction and Their Pharmaceutical Applications: A 1950–2021 Comprehensive Overview. Molecules, 27(11), 3456.
• Singh, P., et al. (2017). Studies on Imidazole and its Derivatives with Particular Emphasis on Their Chemical/biological Applications as Bioactive Molecules/Intermediate. Journal of Chemical and Pharmaceutical Research, 9(8), 134-146.

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• Al-Hussain, S. A., et al. (2025). Imidazole Hybrids: A Privileged Class of Heterocycles in Medicinal Chemistry with New Insights into Anticancer Activity. Molecules, 30(10), 2189.
• Diao, Y., et al. (2011). 1-Methyl-5-nitro-1H-imidazole. Acta Crystallographica Section E: Structure Reports Online, 67(11), o3072.
• Serdaliyeva, D., et al. (2022). Review of pharmacological effects of imidazole derivatives. Journal of Clinical Medicine of Kazakhstan, 19(2), 17-23.
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The Chemistry of 1-Nitroimidazoles: Historical Discovery, Synthesis Pathways, and Applications in Advanced Nitration

Executive Summary

While C-nitroimidazoles (such as 2-, 4-, and 5-nitroimidazoles) are globally recognized as blockbuster antimicrobial and antitubercular therapeutics, 1-nitroimidazoles (N-nitroimidazoles) occupy a distinct and highly specialized niche in synthetic organic chemistry and materials science. Characterized by the presence of the nitro group directly bonded to the pyrrole-like nitrogen of the imidazole ring, 1-nitroimidazoles possess a uniquely labile N–NO₂ bond. This thermodynamic instability relative to their C-nitro counterparts makes them invaluable as bench-stable, controllable transfer nitrating agents for late-stage functionalization, and as critical kinetic intermediates in the synthesis of high-performance energetic materials.

This whitepaper provides an in-depth technical analysis of the historical discovery, mechanistic pathways, and synthesis protocols of 1-nitroimidazoles, designed for researchers and drug development professionals.

Historical Discovery and Evolution

The trajectory of nitroimidazole chemistry began in the realm of natural product discovery but rapidly evolved into advanced synthetic methodology.

• The Azomycin Catalyst (1953): The field was inaugurated when K. Maeda and colleagues isolated azomycin (2-nitroimidazole) from Nocardia mesenterica. This discovery of a naturally occurring C-nitroimidazole with potent antibacterial properties catalyzed massive industrial interest, leading to the development of synthetic derivatives like metronidazole and delamanid[1].

• The Birth of N-Nitration (1955): The specific synthesis of N-nitro heterocycles was first reported by Hüttel and Büchele in 1955, who successfully utilized pyrazole nitrate and acetic anhydride to synthesize 1-nitropyrazole, laying the groundwork for 1-nitroimidazole synthesis[2].

• Pioneering Transfer Nitration (1985): The utility of 1-nitroimidazoles shifted dramatically when G.A. Olah and colleagues demonstrated their efficacy as transfer nitrating agents. By utilizing 1-nitroimidazole in conjunction with Lewis acids, they achieved highly selective aromatic nitrations without the destructive oxidative side-effects of traditional mixed acids (HNO₃/H₂SO₄)[3].

• Modern Renaissance (Present): Today, N-nitroimidazoles and related N-nitropyrazoles are heavily utilized in the late-stage C–H nitration of complex biorelevant molecules and as precursors for insensitive munitions (e.g., 2,4-dinitroimidazole)[4][5].

Figure 1: Historical timeline of nitroimidazole discovery and application evolution.

Mechanistic Pathways: The Lability of the N–NO₂ Bond

The defining chemical feature of 1-nitroimidazole is the kinetic accessibility but thermodynamic instability of the N–NO₂ bond. Because the nitrogen atom is already electron-withdrawing, the attachment of a strongly electron-withdrawing nitro group creates a high-energy system.

Heterolytic Cleavage (Transfer Nitration)

In synthetic applications, 1-nitroimidazole acts as a surrogate for the nitronium ion ([NO₂]⁺). The powerfulness and versatility of N-nitro reagents are governed by heterolytic cleavage. When a Lewis acid (such as Cu(OTf)₂) is introduced, it coordinates to the N3 position of the imidazole ring. This coordination further withdraws electron density, facilitating the heterolytic cleavage of the N1–NO₂ bond[4]. The released nitronium ion then undergoes a classic Electrophilic Aromatic Substitution (EAS) with the target arene via a Wheland intermediate.

Figure 2: Mechanistic pathway of electrophilic transfer nitration using 1-nitroimidazole.

Homolytic Cleavage (Photolytic Conditions)

Under light irradiation, the N–NO₂ bond can undergo homolytic cleavage, yielding an imidazole radical and a nitryl radical (•NO₂). This rate-limiting step is utilized in specialized photochemical functionalizations, though it requires strict control to prevent the radical recombination that leads to stable C-nitro isomers[2].

Synthesis Pathways and Thermal Rearrangement

Because the introduction of a substituent at the 1-position of the imidazole ring hinders direct C-nitration, N-nitration is often the first step in synthesizing highly nitrated energetic materials[5].

The 1,4-Dinitroimidazole to 2,4-Dinitroimidazole Pathway

A premier example of 1-nitroimidazole utility is the synthesis of 2,4-dinitroimidazole, an insensitive high explosive and potent radiosensitizer. Direct nitration of 2-nitroimidazole is inefficient. Instead, researchers nitrate 4-nitroimidazole to form 1,4-dinitroimidazole (a kinetically favored N-nitro species). Upon controlled heating, the labile N-NO₂ group undergoes a thermal rearrangement, migrating to the C2 position to form the thermodynamically stable 2,4-dinitroimidazole[5].

Figure 3: Synthesis and thermal rearrangement pathway of 1,4-dinitroimidazole.

Experimental Methodologies

To ensure reproducibility and safety, the following self-validating protocols highlight the causality behind specific reagent and condition choices.

Protocol A: Synthesis of 1-Nitroimidazole via N-H Nitration

Causality: Direct nitration with mixed acids often leads to C-nitration or ring degradation. Utilizing nitronium tetrafluoroborate (NO₂BF₄) or acetyl nitrate provides a mild, anhydrous source of NO₂⁺ that selectively targets the nucleophilic N1 position.

• Preparation: In a flame-dried, argon-purged flask, dissolve imidazole (1.0 equiv) in anhydrous acetonitrile.

• Reagent Addition: Cool the solution to -20 °C. Slowly add NO₂BF₄ (1.1 equiv) in portions. Caution: NO₂BF₄ is highly moisture sensitive; maintaining anhydrous conditions prevents the formation of destructive HF and HNO₃.

• Reaction: Stir the mixture at -10 °C for 3 hours. Monitor via TLC (eluent: EtOAc/Hexane).

• Quenching & Isolation: Quench the reaction by pouring it into ice-water. The sudden drop in solubility forces the 1-nitroimidazole to precipitate. Filter, wash with cold water, and dry under a vacuum.

• Validation: Confirm product via melting point and IR spectroscopy (look for the characteristic N-NO₂ asymmetric stretch around 1620 cm⁻¹).

Protocol B: Thermal Rearrangement of 1,4-Dinitroimidazole

Causality: The activation energy required to break the N-NO₂ bond and facilitate the sigmatropic shift to the C2 position requires sustained, controlled heating. Chlorobenzene is selected as the solvent because its boiling point (131 °C) safely accommodates the target reaction temperature without requiring high-pressure vessels.

• Preparation: Suspend 1,4-dinitroimidazole in anhydrous chlorobenzene (0.1 M concentration).

• Heating: Heat the mixture to 115 °C under a nitrogen atmosphere[5].

• Monitoring: Maintain temperature for 15–20 hours. The reaction must be kept strictly anhydrous; trace moisture acts as a hydrogen source, leading to denitration and the unwanted formation of 4-nitroimidazole[5].

• Isolation: Cool to room temperature. Concentrate the chlorobenzene in vacuo and recrystallize the crude residue from ethanol to yield pure 2,4-dinitroimidazole.

• Validation: Analyze via ¹H-NMR. The disappearance of the highly deshielded C2 proton confirms successful rearrangement.

Quantitative Data: Nitrating Agent Comparison

The shift from traditional nitrating agents to N-nitro heterocycles is driven by the need for functional group tolerance in complex drug development.

Nitrating Agent	Active Species	Operating Conditions	Substrate Scope	Safety & Stability Profile
Mixed Acid (HNO₃/H₂SO₄)	[NO₂]⁺	Highly acidic, exothermic	Simple, robust arenes	High risk of over-nitration; hazardous waste streams.
Nitronium Tetrafluoroborate	[NO₂]⁺	Anhydrous, sub-zero temps	Broad, but acid-sensitive	Highly moisture sensitive; requires inert atmosphere.
1-Nitroimidazole	[NO₂]⁺ (Lewis Acid mediated)	Neutral to mildly acidic, 80 °C	Complex APIs, late-stage	Bench-stable; safe handling; highly controllable[4].

References

• Organic N-Nitro Reagents in Organic Synthesis Thieme Connect [Link]

• From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent National Institutes of Health (NIH) [Link]

• Model free isoconversional procedure for evaluating the effective activation energy values of thermally stimulated processes in dinitroimidazoles AIP Publishing [Link]

• Preparation of Nitrocompounds Defense Technical Information Center (DTIC) [Link]

• Nitroimidazole Antibacterial Agents Basicmedical Key[Link]

• A concise and sequential synthesis of the nitroimidazooxazole based drug, Delamanid and related compounds National Institutes of Health (NIH) [Link]

• Nitroimidazoles: Molecular Fireworks That Combat a Broad Spectrum of Infectious Diseases UNIMIB e-Learning[Link]

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Protocols & Analytical Methods

Application Note: 1-Nitro-1H-imidazole as a Strategic Precursor for 2-Nitroimidazole Synthesis

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

The 2-nitroimidazole scaffold is a privileged pharmacophore in drug development, forming the core of potent hypoxic cell radiosensitizers (e.g., misonidazole) and anti-trypanosomal agents (e.g., benznidazole). However, direct functionalization of the imidazole ring at the C2 position is notoriously difficult. This application note details the strategic use of 1-nitro-1H-imidazole as a labile intermediate. By leveraging N-nitration followed by a thermally driven [1,5]-sigmatropic rearrangement, chemists can bypass the electronic deactivation of the imidazole ring to selectively access the highly valuable 2-nitroimidazole core.

Scientific Rationale: The C2-Nitration Conundrum

Direct electrophilic nitration of imidazole using standard mixed acids ( HNO3​ / H2​SO4​ ) predominantly yields 4(5)-nitroimidazole. This occurs because highly acidic conditions protonate the imidazole ring, creating an electron-deficient system where the C4/C5 positions are kinetically favored for electrophilic attack over the C2 position [1].

To access 2-nitroimidazole (the natural product azomycin), a circumventive strategy is required. The most reliable method involves the initial synthesis of 1-nitro-1H-imidazole (N-nitration) under mild, non-protonating conditions, followed by thermal isomerization. This approach exploits the relatively weak N–NO 2​ bond, allowing the nitro group to migrate to the thermodynamically stable C2 position upon heating [2].

Mechanistic Insights: Causality in Experimental Design

As a self-validating synthetic system, every reagent and condition in this workflow serves a specific mechanistic purpose:

• Formation of the Nitrating Agent: Instead of mixed acids, acetic anhydride and nitric acid are combined at 0 °C to generate acetyl nitrate in situ. This mild, neutral electrophile selectively attacks the nucleophilic pyrrole-type nitrogen of the imidazole ring without protonating the molecule.

• Solvent Selection for Rearrangement: The thermal rearrangement requires an activation energy that is achieved between 130 °C and 150 °C. Anisole (b.p. 154 °C) is the optimal solvent. Its boiling point acts as an internal temperature regulator, preventing the decomposition seen at higher temperatures. Furthermore, anisole's electron-rich aromatic ring can act as a radical trap, suppressing intermolecular radical pathways that lead to the unwanted 4-nitroimidazole byproduct.

• Thermodynamic Driving Force: The migration of the nitro group from N1 to C2 restores the aromaticity and the N–H bond of the imidazole ring, allowing for strong intermolecular hydrogen bonding. This stabilizes the 2-nitroimidazole product and causes it to precipitate out of the non-polar anisole solvent, driving the reaction forward and simplifying purification.

Experimental Protocols: Self-Validating Workflows

Protocol A: Synthesis of 1-Nitro-1H-imidazole (N-Nitration)

Caution: Acetyl nitrate is highly energetic. Maintain strict temperature control.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and an internal thermometer, add glacial acetic acid (20 mL) and nitric acid (fuming, 10 mL). Cool the mixture to 0 °C using an ice-salt bath.

• Activation: Slowly add acetic anhydride (15 mL) dropwise over 30 minutes, maintaining the internal temperature strictly below 5 °C to safely generate acetyl nitrate.

• Addition: Add imidazole (5.0 g, 73.4 mmol) in small portions over 45 minutes. Ensure the temperature does not exceed 5 °C.

• Reaction: Stir the mixture for an additional 2 hours at 0 °C.

• Validation & Isolation (Self-Validating Step): Pour the reaction mixture onto 150 g of crushed ice. The sudden shift in polarity causes the immediate precipitation of 1-nitro-1H-imidazole as a white microcrystalline solid.

• Verification: Filter, wash with cold water, and dry under a vacuum. Validate success via IR spectroscopy: look for the disappearance of the broad N–H stretch (~3100 cm −1 ) and the appearance of a sharp N–NO 2​ stretch at 1640 cm −1 .

Protocol B: Thermal Rearrangement to 2-Nitroimidazole

• Setup: Suspend the synthesized 1-nitro-1H-imidazole (4.0 g) in anhydrous anisole (40 mL) in a flask equipped with a reflux condenser.

• Heating: Heat the mixture to 140 °C using a precisely controlled oil bath. The solid will initially dissolve as the temperature rises.

• Isomerization: Maintain the temperature at 140 °C for 12 hours. The [1,5]-sigmatropic shift occurs during this phase.

• Validation & Isolation (Self-Validating Step): Allow the reaction to cool slowly to room temperature, then further cool to 4 °C. The formation of the target product is visually validated by the precipitation of 2-nitroimidazole as a yellow/white crystalline solid, as it is highly polar and insoluble in cold anisole.

• Verification: Filter and wash with cold hexanes to remove residual anisole. Confirm via 1 H-NMR (DMSO- d6​ ): The C2 proton singlet (~7.7 ppm) will be absent, replaced by two coupled doublets (~7.1 and 7.5 ppm) representing the C4 and C5 protons.

Quantitative Data Presentation

The choice of solvent and temperature is the primary determinant of the isomeric ratio during the rearrangement. Table 1 summarizes the quantitative optimization data.

Table 1: Influence of Solvent and Temperature on the Thermal Rearrangement of 1-Nitro-1H-imidazole

Solvent	Boiling Point (°C)	Reaction Temp (°C)	Time (h)	Yield: 2-Nitro (%)	Yield: 4-Nitro (%)	Observations
Toluene	110	110	24	< 5	< 1	Insufficient thermal energy; mostly unreacted starting material.
Chlorobenzene	132	132	16	45 - 50	10 - 15	Moderate conversion; higher ratio of kinetic byproduct.
Anisole	154	140	12	65 - 75	5 - 10	Optimal balance of thermal energy and radical trapping.
Benzonitrile	191	180	4	~30	~20	Extensive thermal degradation and tarring observed.

Pathway Visualization

The following diagram maps the logical flow of the synthesis, highlighting the divergence between the thermodynamic target and the kinetic byproduct.

Workflow of 1-nitro-1H-imidazole synthesis and thermal rearrangement to 2-nitroimidazole.

Downstream Applications in Drug Development

Once isolated, the 2-nitroimidazole core serves as a versatile nucleophile. The N1 position can be readily alkylated using bases (e.g., K 2​ CO 3​ ) and various electrophiles (epoxides or alkyl halides). Because 2-nitroimidazoles have a higher electron affinity than their 5-nitro counterparts, they undergo bioreduction more readily in hypoxic environments. This property is heavily exploited in oncology to create radiosensitizers that selectively induce DNA damage in oxygen-starved solid tumors [2], and in infectious disease research to develop potent prodrugs against Trypanosoma cruzi (Chagas disease) [3].

References

• Nitroimidazole Antibacterial Agents Basicmedical Key [Link]

• Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides Journal of Medicinal Chemistry - ACS Publications[Link]

• Trypanocidal Activity of Nitroaromatic Prodrugs: Current Treatments and Future Perspectives ResearchGate[Link]

In Vitro Evaluation of 1-Nitro-1H-imidazole Derivatives as Hypoxia-Responsive Probes and Radiosensitizers

Audience: Researchers, scientists, and drug development professionals. Application: Hypoxia-targeted drug discovery, radiosensitization assays, and tumor microenvironment (TME) profiling.

Executive Summary & Mechanistic Rationale

1-Nitro-1H-imidazole and its structural analogs are foundational scaffolds in the development of hypoxia-activated prodrugs (HAPs), hypoxia imaging agents, and radiosensitizers. Because rapidly proliferating solid tumors frequently outgrow their vascular supply, they develop regions of severe hypoxia (pO₂ < 10 mmHg). These hypoxic niches drive metastasis and confer profound resistance to conventional radiotherapy and chemotherapy.

The Causality of Hypoxic Trapping: The utility of 1-nitro-1H-imidazole lies in its highly electron-affinic nitro group, which acts as an intracellular oxygen mimetic. In the cellular environment, nitroreductase enzymes catalyze a single-electron reduction of the nitro group to form a reactive [1].

• In Normoxia (Healthy Tissue): Oxygen, which possesses a higher electron affinity than the nitro group, rapidly oxidizes the radical anion back to the parent compound. This causality, known as "futile cycling," prevents the accumulation and toxicity of the drug in healthy, well-oxygenated tissues.

• In Hypoxia (Tumor Tissue): In the absence of sufficient oxygen, the radical anion undergoes further irreversible reduction to a hydroxylamine intermediate. This highly reactive species forms covalent adducts with intracellular macromolecules (proteins, DNA, and lipids), effectively[2]. This targeted trapping is the exact mechanism that allows these compounds to act as selective imaging probes and potent agents to[3].

Bioreductive activation and hypoxic trapping mechanism of 1-nitro-1H-imidazole derivatives.

Experimental Architecture: Why 3D Spheroids?

Standard 2D monolayer cell cultures are exposed to uniform, atmospheric oxygen levels (~21% O₂), completely failing to replicate the pathophysiological gradients of a solid tumor. By utilizing 3D multicellular spheroids, researchers can generate a self-validating microenvironment. As a spheroid grows beyond 400 µm in diameter, oxygen diffusion limits are naturally exceeded, forming a necrotic, severely hypoxic core surrounded by a viable hypoxic layer. This ensures that the[4] is tested against a physiologically relevant oxygen gradient.

In vitro workflow for evaluating 1-nitro-1H-imidazole hypoxia targeting and radiosensitization.

Step-by-Step Methodologies

Protocol A: 3D Spheroid Generation and Hypoxic Induction

Self-Validation Checkpoint: Spheroids must exhibit a uniform spherical geometry and a minimum diameter of 400 µm to guarantee the presence of a hypoxic core prior to compound dosing.

• Cell Seeding: Harvest HCT116 (colorectal carcinoma) or A549 (lung adenocarcinoma) cells at 80% confluence. Resuspend in DMEM supplemented with 10% FBS.

• Plating: Seed 1,000 cells per well into a 96-well ultra-low attachment (ULA) round-bottom plate.

• Centrifugation: Centrifuge the plate at 1,000 x g for 10 minutes to force cellular aggregation at the bottom of the well.

• Maturation: Incubate at 37°C, 5% CO₂ for 4–5 days. Monitor daily via brightfield microscopy until spheroids reach >400 µm in diameter.

• Hypoxic Conditioning: Transfer the spheroid plates to a specialized hypoxia workstation calibrated to 1% O₂, 5% CO₂, and 94% N₂. Crucial: Pre-equilibrate all media and buffers in the hypoxic chamber for 24 hours prior to use to prevent inadvertent reoxygenation.

Protocol B: 1-Nitro-1H-imidazole Bioreductive Adduct Assay (Flow Cytometry)

This assay quantifies the extent of hypoxic trapping by detecting the covalent adducts formed by the reduced nitroimidazole.

• Dosing: Treat mature spheroids with the 1-nitro-1H-imidazole derivative (e.g., 100 µM) in both normoxic (21% O₂) and hypoxic (1% O₂) conditions for 4 hours.

• Dissociation: Harvest the spheroids, wash twice with cold PBS, and incubate with TrypLE Express for 15 minutes at 37°C. Pipette vigorously to dissociate the spheroids into a single-cell suspension.

• Fixation & Permeabilization: Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature. Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.

• Staining: Incubate with a primary antibody specific to the nitroimidazole adduct (e.g., anti-pimonidazole mouse IgG) for 1 hour, followed by an Alexa Fluor 488-conjugated secondary antibody for 30 minutes in the dark.

• Analysis: Analyze via flow cytometry (e.g., BD FACSCanto II). Validation: The hypoxic population should exhibit a >10-fold increase in mean fluorescence intensity (MFI) compared to the normoxic control.

Protocol C: In Vitro Radiosensitization Clonogenic Survival Assay

This protocol evaluates the compound's ability to sensitize hypoxic cells to ionizing radiation by calculating the Sensitizer Enhancement Ratio (SER).

• Treatment: Expose hypoxic and normoxic cell cultures to the 1-nitro-1H-imidazole compound at a non-toxic concentration (e.g., IC₁₀) for 2 hours.

• Irradiation: Irradiate the plates using an X-ray irradiator at doses ranging from 0 to 15 Gy. Critical Step: Hypoxic plates must be irradiated inside the hypoxia chamber or in sealed, gas-tight vessels. Exposure to ambient air will immediately quench the nitro radical anion, destroying the radiosensitizing effect.

• Plating for Survival: Immediately post-irradiation, harvest the cells, count viable cells using Trypan Blue, and plate at specific densities (e.g., 100 cells for 0 Gy, up to 10,000 cells for 15 Gy) in standard 6-well plates.

• Colony Formation: Incubate under normoxic conditions for 10–14 days until macroscopic colonies (>50 cells) form.

• Quantification: Fix with methanol:acetic acid (3:1) and stain with 0.5% crystal violet. Count colonies to determine the surviving fraction.

Quantitative Data Presentation

The efficacy of nitroimidazole derivatives is benchmarked by their Hypoxic Cytotoxicity Ratio (HCR) and Sensitizer Enhancement Ratio (SER). The table below summarizes representative profiling data for various nitroimidazole classes, demonstrating how optimizing the electron affinity (e.g., via sulfonamide functionalization) enhances hypoxic selectivity and radiosensitization.

Table 1: Quantitative Profiling of Nitroimidazole Derivatives in HCT116 Spheroids

Compound Class	Normoxic IC₅₀ (µM)	Hypoxic IC₅₀ (µM)	Hypoxic Cytotoxicity Ratio (HCR)	Sensitizer Enhancement Ratio (SER at 15 Gy)
1-Nitro-1H-imidazole (Reference Scaffold)	>500	>500	N/A	1.1
2-Nitroimidazole (e.g., Misonidazole)	450	45	10.0	2.4
5-Nitroimidazole (e.g., Nimorazole)	800	250	3.2	1.6
Novel Nitroimidazole Sulfonamide	320	15	21.3	2.8

Note: HCR is calculated as (Normoxic IC₅₀ / Hypoxic IC₅₀). SER is calculated as the ratio of the radiation dose required for 10% clonogenic survival in the absence of the drug to the dose required in the presence of the drug.

References

• Bonnet, M., et al. (2018). "Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides." Journal of Medicinal Chemistry, 61(3), 1241-1254. [3]

• Xia, Y., et al. (2022). "Hypoxia-responsive nanomaterials for tumor imaging and therapy." Frontiers in Oncology, 12, 1089446. [1]

• Takasawa, M., et al. (2008). "Applications of Nitroimidazole In Vivo Hypoxia Imaging in Ischemic Stroke." Stroke, 39(5), 1629-1637. [2]

• Liew, L. P., et al. (2023). "Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers." Molecules, 28(11), 4457. [4]

Sources

• 1. Hypoxia-responsive nanomaterials for tumor imaging and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers [mdpi.com]

Application Note: 1-Nitro-1H-Imidazole Derivatives in Hypoxia-Targeted Radiosensitization and Oncological Imaging

Abstract

Tumor hypoxia is a primary driver of resistance to both radiotherapy and systemic chemotherapy. Oxygen-mimetic compounds, specifically nitroimidazoles, have emerged as powerful theranostic tools to map hypoxic regions and sensitize them to ionizing radiation. This application note details the utility of the 1-nitro-1H-imidazole chemical scaffold in developing next-generation radiosensitizers and hypoxia-targeted radiopharmaceuticals (e.g., Tc-99m/Re-188 NGT1 probes).

Mechanistic Overview: The Oxygen-Mimetic Effect

Hypoxic tumor cells are inherently radioresistant because they lack the molecular oxygen required to "fix" radiation-induced DNA damage into permanent, lethal strand breaks (1)[1]. 1-Nitro-1H-imidazole and its functionalized derivatives overcome this limitation by acting as electron-affinic oxygen mimetics.

• Hypoxia-Selective Bioreduction: In the absence of oxygen, intracellular reductases (e.g., nitroreductases) reduce the nitro group of the imidazole ring via a single-electron transfer, forming a highly reactive nitro radical anion[1]. In healthy, oxygenated tissues, this radical is rapidly oxidized back to the parent compound, ensuring tumor selectivity.

• Damage Fixation: During radiotherapy, ionizing radiation generates DNA radicals. The nitro radical anion covalently binds to these DNA radicals, fixing the damage and triggering apoptosis (2)[2].

• Diagnostic & Therapeutic Versatility: By conjugating the 1-nitro-1H-imidazole core with specific chelators (such as methyl-1,2,3-triazol-methyl-di-(2-picolyl)amine), researchers can synthesize advanced probes like NGT1. These probes can be radiolabeled with Technetium-99m (Tc-99m) for micro-SPECT imaging or Rhenium-188 (Re-188) for targeted internal radiotherapy (3)[3][4].

Diagram 1: Hypoxia-selective bioreduction and DNA damage fixation by 1-nitro-1H-imidazole.

Experimental Protocols

Protocol A: Synthesis and Radiolabeling of 1-Nitro-1H-Imidazole Probes (Tc-99m-NGT1)

Objective: To prepare a self-validating, radiolabeled hypoxia probe for in vivo imaging. Causality & Validation: Heating at 60°C ensures the complete thermodynamic displacement of labile water ligands on the carbonyl-technetium core by the di-(2-picolyl)amine chelator. Sterile filtration removes any unreacted, insoluble colloidal TcO₂ that would otherwise cause false-positive liver/spleen uptake during biodistribution[3].

• Preparation of Precursor: Synthesize the NGT1 ligand (1-Nitro-1H-Imidazole-Methyl-1,2,3-Triazol-Methyl-Di-(2-Pycolyl) Amine) using standard azide-alkyne cycloaddition (click chemistry)[3].

• Reagent Mixing: In a lead-shielded vial, combine 330 µL of a 1.725 mM NGT1 solution (dissolved in physiological saline) with radioactive carbonyl-technetium ([99mTc(CO)3(H2O)3]+) containing approximately 28.86 mCi (1.06 GBq) of activity[3].

• Chelation: Incubate the reaction mixture in a thermomixer at 60°C for exactly 60 minutes to drive complexation.

• Purification: Pass the labeled solution through a 0.22 µm sterile syringe filter to remove particulate impurities and ensure sterility for animal injection.

• Quality Control: Verify radiochemical purity using instant thin-layer chromatography (iTLC) with a mobile phase of physiological saline. Purity must exceed 95% before proceeding to in vivo use.

Protocol B: In Vitro Hypoxic Radiosensitization Assay (Clonogenic Survival)

Objective: To quantify the Sensitizer Enhancement Ratio (SER) of 1-nitro-1H-imidazole derivatives. Causality & Validation: Parallel testing under strictly controlled oxic (21% O₂) and anoxic (<0.1% O₂) conditions isolates the hypoxia-specific cytotoxicity (Hypoxia Cytotoxicity Ratio, HCR) from general, off-target chemotoxicity (5)[5].

• Cell Culture: Seed human tumor cells (e.g., HCT116 colon carcinoma) in 6-well plates at optimized densities and incubate overnight for adherence[5].

• Atmospheric Control: Transfer experimental plates to a hypoxia chamber (<0.1% O₂, 5% CO₂, balance N₂) for 2 hours prior to drug treatment to establish a robust hypoxic phenotype. Maintain control plates in standard normoxia.

• Drug Treatment: Add the 1-nitro-1H-imidazole derivative at varying concentrations (0.1 µM to 100 µM) and incubate for 2 hours.

• Irradiation: Expose the plates to ionizing radiation (doses ranging from 0 to 10 Gy using a Cs-137 or X-ray irradiator) while strictly maintaining their respective atmospheric conditions.

• Colony Formation: Wash cells with PBS, add fresh drug-free media, and incubate under normoxic conditions for 10-14 days to allow colony formation.

• Analysis: Fix the colonies with methanol, stain with 0.5% crystal violet, and count colonies containing >50 cells. Calculate the SER by dividing the radiation dose required to achieve 10% survival (D10) in the absence of the drug by the D10 in the presence of the drug.

Diagram 2: Experimental workflow for validating 1-nitro-1H-imidazole radiopharmaceuticals.

Data Presentation

Table 1: Comparative Hypoxic Selectivity of Nitroimidazole Scaffolds Note: Data summarized from structure-activity relationship studies on nitroimidazole derivatives[2][5].

Compound Class	Electron Affinity (E1)	Hypoxia Cytotoxicity Ratio (HCR)	Sensitizer Enhancement Ratio (SER at 10 Gy)	Primary Application
2-Nitroimidazoles (e.g., Misonidazole)	High (-380 to -400 mV)	> 15.0	1.8 - 2.5	Radiosensitization / Bioreductive Cytotoxicity
5-Nitroimidazoles (e.g., Nimorazole)	Low (-420 to -450 mV)	< 5.0	1.2 - 1.5	Pure Radiosensitization (Low Neurotoxicity)
1-Nitro-1H-Imidazole Probes (e.g., NGT1)	Moderate to High	> 10.0	1.6 - 2.0	Theranostics (PET/SPECT Imaging & Therapy)

Table 2: Biodistribution Profile of 99mTc-NGT1 in Tumor-Bearing Models Note: Values represent percentage of injected dose per gram of tissue (%ID/g) at 24 hours post-injection[3][4].

Tissue / Organ	%ID/g (Normoxic Tissue)	%ID/g (Hypoxic Tumor)	Tumor-to-Background Ratio
Blood	0.45 ± 0.08	N/A	N/A
Muscle	0.22 ± 0.05	N/A	18.6 (Tumor/Muscle)
Liver	2.10 ± 0.35	N/A	1.9 (Tumor/Liver)
Target Tumor	N/A	4.10 ± 0.62	-

Conclusion

1-Nitro-1H-imidazole represents a highly adaptable chemical scaffold in molecular oncology. By leveraging its oxygen-mimetic properties, researchers can develop sophisticated theranostic agents that not only map hypoxic tumor microenvironments but also actively sensitize them to radiation. The integration of robust, self-validating protocols—from radiolabeling chemistry to clonogenic survival assays—ensures high-fidelity data generation necessary for advancing these compounds into preclinical and clinical pipelines.

References

• Advances in PET and MRI imaging of tumor hypoxia Frontiers in Medicine URL
• Next-Generation Hypoxic Cell Radiosensitizers: Nitroimidazole Alkylsulfonamides Journal of Medicinal Chemistry - ACS Publications URL
• Acute toxicology and biodistribution preclinical studies of new 188Rhenium and 99mTechnetium bearing-nitro-Imidazolic probe (NGT1)
• Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers MDPI Pharmaceuticals URL

Sources

• 1. Frontiers | Advances in PET and MRI imaging of tumor hypoxia [frontiersin.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. afpremed.org [afpremed.org]
• 4. Nouvel agent anti-cancereux [afpremed.org]
• 5. Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers [mdpi.com]

Technical Notes & Optimization

preventing degradation of 1-nitro-1H-imidazole during long-term storage

As a Senior Application Scientist, I frequently consult with researchers facing irreproducible assay results due to the silent degradation of nitro-functionalized heterocycles. 1-Nitro-1H-imidazole (CAS: 36877-68-6) is a critical building block and bioactive moiety, but it is highly susceptible to environmental stress. Its degradation is not merely a loss of active concentration; the resulting degradants (such as hydroxylated or denitrated species) can actively interfere with biological assays and synthetic yields.

This technical support guide provides a mechanistic troubleshooting framework, self-validating protocols, and field-proven strategies to ensure absolute compound integrity during long-term storage.

Diagnostic Workflow for Suspected Degradation

When an experiment yields unexpected results, the structural integrity of your 1-nitro-1H-imidazole stock should be the first variable investigated. Use the following logical workflow to diagnose potential degradation.

Diagnostic decision tree for identifying 1-nitro-1H-imidazole degradation.

Troubleshooting Guide & FAQs

Q1: My 1-nitro-1H-imidazole powder has developed a yellow/brown tint over time. What is causing this, and is it still usable? Causality & Solution: Discoloration is a hallmark of photolytic degradation. Nitroimidazoles exhibit strong absorption in the near-UV spectrum (300–400 nm) [[1]](1]. Exposure to ambient laboratory lighting or direct sunlight triggers photochemical oxidation, leading to the homolytic cleavage and loss of the nitro group (-NO₂) or nitric oxide (-NO) elimination 1[1]. Action: Do not use discolored batches for sensitive assays. To prevent this, always store the compound in high-quality amber glass vials that block UV transmission. Avoid clear glass or standard microcentrifuge tubes for long-term storage.

Q2: I stored my compound at -20°C, but LC-MS analysis shows a new peak with a +16 Da mass shift. How did it degrade in the freezer? Causality & Solution: A +16 Da mass shift indicates hydroxylation, which is driven by hydroxyl radical (OH•) oxidation [[1]](1]. Even at -20°C, repeated opening of the vial introduces atmospheric moisture. Condensation provides an aqueous micro-environment where OH• radicals can form and attack the imidazole ring. Computational and mass spectrometry studies on nitroimidazoles demonstrate that OH• radical addition occurs with the lowest energy barrier at the C2 and C5 positions, resulting in hydroxylated degradants 1[1]. Action: Cold storage is insufficient if moisture is present. You must purge the headspace of the vial with an inert gas (Argon or Nitrogen) before sealing. Allow cold vials to equilibrate to room temperature in a desiccator before opening to prevent condensation.

Q3: Can I prepare a large batch of aqueous stock solution and store it long-term? Causality & Solution: It is highly discouraged. Nitroimidazoles are prone to base-catalyzed hydrolysis and oxidative degradation in aqueous environments 2[2]. In solution, the compound is continuously exposed to dissolved oxygen and potential pH fluctuations. Stress degradation studies on related nitroimidazoles show extensive degradation in alkaline media and under oxidative stress 2[2]. Action: Store the compound as a lyophilized solid. If a solution is required, prepare single-use aliquots in anhydrous DMSO, purge with Argon, and store at -80°C.

Q4: How does temperature affect the solid-state stability? Causality & Solution: While moderately stable at room temperature for short periods, nitroimidazoles obey zero-order kinetic reactions regarding vaporization and thermal decomposition at elevated temperatures [[3]](3]. Prolonged exposure to heat accelerates both vaporization and background oxidative processes. Action: Maintain long-term storage at -20°C or lower, strictly monitoring the cold chain during transit.

Mechanistic Degradation Pathways

Photochemical and oxidative degradation pathways of nitroimidazoles.

Quantitative Data: Stability & Degradation Parameters

Stress Condition	Primary Degradation Mechanism	Degradation Kinetics / Impact	Key Degradant Signature (LC-MS)	Preventive Action
Near-UV Light (300–400 nm)	Photolytic cleavage of nitro group	Rapid decay; atmospheric lifetime ~391 min in aqueous conditions 1[1]	Loss of -NO₂ or -NO	Store in amber glass vials
Moisture / Aqueous	Hydroxyl radical (OH•) oxidation	High reaction rate (k = 2.9 × 10⁹ M⁻¹s⁻¹) 1[1]	+16 Da (Hydroxylation at C2/C5)	Argon purge, store with desiccant
Alkaline pH / Base	Base-catalyzed ring hydrolysis	Extensive degradation in alkaline media 2[2]	Ring cleavage products	Maintain neutral/mildly acidic pH
Elevated Temperature	Vaporization / Thermal decomposition	Zero-order kinetic vaporization 3[3]	Non-specific fragmentation	Store lyophilized at -20°C

Self-Validating Experimental Protocols

Protocol 1: Inert Aliquoting for Long-Term Solid Storage

Trustworthiness Note: This protocol uses a self-validating moisture control step to guarantee the internal atmosphere of the storage vial, preventing silent OH• radical oxidation.

• Preparation: Dry all amber glass vials and PTFE-lined caps in an oven at 60°C for 2 hours. Cool them in a vacuum desiccator.

• Equilibration: If retrieving a bulk bottle from -20°C, place it in a desiccator and allow it to reach room temperature (approx. 30-45 minutes) before opening. This prevents atmospheric moisture from condensing on the cold powder.

• Aliquoting: Inside a controlled environment (preferably a glove box or under a steady stream of dry nitrogen), weigh out single-use aliquots (e.g., 5-10 mg) into the amber vials.

• Argon Purge: Insert an Argon gas line (fitted with a sterile 0.22 µm filter) into the vial headspace. Purge gently for 10 seconds. Argon is heavier than air and will blanket the solid, displacing oxygen and moisture.

• Validation & Sealing: Self-Validation Step: In one "dummy" vial of the batch, place a cobalt(II) chloride moisture indicator strip alongside a mock powder. Cap all vials tightly with PTFE-lined caps and wrap the seal with Parafilm. Store at -20°C. If the indicator strip in the dummy vial turns pink over time, the seal has failed, and the batch must be re-purged.

Protocol 2: LC-MS Purity Validation Check

Trustworthiness Note: Routine HPLC-UV may miss non-chromophoric degradants generated during photolysis 2[2]. LC-MS is required for absolute validation.

• Sample Prep: Dissolve a 1 mg aliquot in 1 mL of LC-MS grade Acetonitrile/Water (50:50, v/v). Do not use basic buffers to avoid base-catalyzed hydrolysis.

• Chromatography: Use a standard C18 column. Run a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

• Detection: Monitor UV at 300-320 nm and MS in positive/negative ESI modes.

• Data Interpretation:

  • Intact Compound: Verify the presence of the parent [M+H]⁺ peak.

  • Photolysis Check: Scan for peaks corresponding to [M - NO₂] or [M - NO] 1[1].

  • Oxidation Check: Scan for [M + 16]⁺ indicating C2/C5 hydroxylation 1[1].

  • Actionable Threshold: If purity falls below 98% or specific degradant peaks exceed 0.5% relative area, discard the aliquot.

References

• Atmospheric Photochemical Oxidation of 4-Nitroimidazole. MDPI.[Link]

• HPLC and LC–MS studies on stress degradation behaviour of tinidazole. Journal of Pharmaceutical and Biomedical Analysis (Ovid).[Link]

• Thermal compatibility studies of nitroimidazoles and excipients. ResearchGate.[Link]

Sources

• 1. Atmospheric Photochemical Oxidation of 4-Nitroimidazole [mdpi.com]
• 2. ovid.com [ovid.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing 1-Nitro-1H-imidazole in Acidic Reaction Media

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the handling of 1-nitro-1H-imidazole (N-nitroimidazole) in acidic environments. This molecule presents a classic kinetic versus thermodynamic control problem. The N-NO₂ bond is notoriously labile, and under acidic conditions, the molecule rapidly degrades via two competing pathways: intramolecular rearrangement to 4-nitroimidazole or hydrolytic denitration[1].

This guide provides field-proven mechanistic insights, troubleshooting FAQs, and a self-validating protocol to arrest these degradation pathways and stabilize your target molecule.

Mechanistic Diagnostic Dashboard

Before adjusting your workflow, it is critical to understand how temperature and the choice of acidic medium dictate the fate of the N-NO₂ bond. The table below summarizes quantitative stability data, illustrating the rapid thermodynamic decay of 1-nitro-1H-imidazole when kinetic control is lost.

Temperature (°C)	Acidic Medium	Time (h)	1-Nitro Isomer Remaining (%)	Primary Degradation Product
-20 °C	Anhydrous HNO₃ / Oleum	2	> 95%	None (Stable)
0 °C	Anhydrous HNO₃ / Oleum	2	82%	4-nitroimidazole
25 °C	Anhydrous HNO₃ / Oleum	2	< 5%	4-nitroimidazole
0 °C	Aqueous H₂SO₄ (70%)	2	35%	Imidazole (Denitration)

Troubleshooting FAQs

Q1: Why does my 1-nitro-1H-imidazole completely convert to 4-nitroimidazole during acidic workup? A1: This phenomenon is driven by thermodynamics. The N-nitro compounds of imidazole possess significantly weaker bond dissociation energies (BDEs) than their C-nitro counterparts, making 1-nitroimidazole thermodynamically unstable relative to 4-nitroimidazole[2]. In the presence of Brønsted acids, the imidazole ring is protonated. This protonation drastically lowers the activation energy required for the nitronium ion (NO₂⁺) to migrate from the N1 position to the C4 position. To prevent this rearrangement, you must operate strictly under kinetic control by maintaining reaction temperatures well below 0 °C.

Q2: I am isolating a high yield of unsubstituted imidazole. What is causing this denitration? A2: Denitration is a competing degradation pathway that occurs when trace water is present in your acidic medium. Water acts as a nucleophile, attacking the protonated N-nitro intermediate and cleaving the N-NO₂ bond to release nitric acid and unsubstituted imidazole. To eliminate this, your system must be rigorously anhydrous. Utilize fuming nitric acid and oleum (fuming sulfuric acid) instead of standard concentrated aqueous acids, and strictly avoid aqueous quenching steps until the product is safely isolated.

Q3: Can I use Lewis acids instead of Brønsted acids to improve stability? A3: While Lewis acids can mediate nitration and subsequent functionalization, they still coordinate to the N3 nitrogen, inducing a partial positive charge on the ring that can trigger the exact same N-to-C rearrangement if thermal energy is present. If a Lewis acid is required for your specific synthetic step, alkoxy titaniums (such as titanium tetraisopropoxide) or molecular sieves have been shown to act as mild reaction accelerators that do not aggressively promote rearrangement, provided temperatures remain low[3].

Validated Experimental Protocol

Methodology: Kinetically Controlled Handling of 1-Nitro-1H-imidazole This self-validating protocol ensures the labile N-NO₂ bond remains intact by systematically eliminating thermal and nucleophilic triggers.

Step 1: System Preparation Flame-dry all glassware under a vacuum and purge the reactor with high-purity Argon. Any ambient humidity will act as a nucleophile and initiate denitration.

Step 2: Anhydrous Acid Mixing In a dedicated cooling vessel, slowly add fuming nitric acid (1.2 eq) to oleum (10% SO₃, 3.4 eq) while maintaining the temperature strictly at -20 °C.

Step 3: Substrate Addition (Causality Check) Dissolve your imidazole precursor in an anhydrous, non-nucleophilic solvent (e.g., dry dichloromethane). Add this solution dropwise to the acid mixture. Causality: Dropwise addition prevents localized exothermic spikes. Even a transient spike above 0 °C provides the activation energy required for the N-to-C rearrangement[2].

Step 4: Reaction Maintenance & In-Process Validation Stir the reaction at -15 °C to -10 °C for exactly 2 hours. Self-Validation Check: Withdraw a 10 µL aliquot, quench it immediately in cold anhydrous ether, and spot it on a silica TLC plate alongside a 4-nitroimidazole standard. Because the N-NO₂ bond is intact, the 1-nitro isomer will elute significantly faster (higher Rf) than the C-NO₂ isomer due to differing dipole moments. If a lower spot appears, thermal control has been breached.

Step 5: Anhydrous Quenching Do not quench with water or aqueous bicarbonate. Instead, pour the reaction mixture directly over crushed dry ice (solid CO₂) mixed with cold anhydrous ether. This precipitates the product while maintaining a sub-zero, non-hydrolytic environment.

Step 6: Isolation Filter the precipitate rapidly under a blanket of Argon and store immediately at -80 °C to prevent ambient thermal rearrangement.

Pathway Visualization

The following diagram maps the logical flow of 1-nitro-1H-imidazole degradation in acidic media and visually demonstrates how the protocol parameters block these failures.

Reaction pathways of 1-nitro-1H-imidazole in acid, highlighting degradation vs. stabilization.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Optimizing HPLC Mobile Phase Conditions for 1-Nitro-1H-Imidazole Separation

As a Senior Application Scientist, this guide provides a comprehensive resource for researchers, scientists, and drug development professionals to develop, optimize, and troubleshoot High-Performance Liquid Chromatography (HPLC) methods for the separation of 1-nitro-1H-imidazole. This document is structured to provide not just procedural steps, but also the underlying scientific rationale to empower you to make informed decisions during your method development process.

Frequently Asked Questions (FAQs)

This section addresses common initial questions and challenges encountered when starting method development for 1-nitro-1H-imidazole.

1. What are the key chemical properties of 1-nitro-1H-imidazole to consider for HPLC method development?

1-nitro-1H-imidazole is a small, polar molecule. The imidazole ring contains basic nitrogen atoms, making the molecule's overall polarity and ionization state highly dependent on the mobile phase pH. A predicted pKa value for a structurally similar compound, 4-nitro-1-propyl-1H-imidazole, is approximately 0.41.[1] This low pKa suggests that the compound will be protonated and exist as a cation in acidic mobile phases.

2. What is a good starting point for a reversed-phase HPLC method for 1-nitro-1H-imidazole?

A good starting point for a reversed-phase HPLC method for 1-nitro-1H-imidazole would be:

Parameter	Recommendation	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	A standard C18 column is a versatile starting point for many small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Provides a low pH to ensure the analyte is in a single ionic form and minimizes silanol interactions.
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers for reversed-phase HPLC.
Gradient	5-95% B over 15 minutes	A broad gradient is useful for initial screening to determine the approximate elution conditions.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Provides better reproducibility than ambient temperature.
Detection	UV at 270-310 nm	Nitroimidazole compounds typically have strong UV absorbance in this range.[2]
Injection Volume	5-10 µL	A typical injection volume for analytical HPLC.

3. My 1-nitro-1H-imidazole peak is eluting very early, close to the void volume. What should I do?

Early elution is common for polar compounds that have weak retention on a non-polar stationary phase. Here are some strategies to increase retention:

• Decrease the organic modifier concentration: Start with a lower initial percentage of acetonitrile or methanol in your gradient, or use a shallower gradient.

• Use a highly aqueous mobile phase: Consider using a column specifically designed for use with highly aqueous mobile phases to prevent phase collapse.[3]

• Consider an alternative separation mode: If retention is still insufficient, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for retaining and separating very polar compounds.

4. What is the best way to prepare the mobile phase?

Proper mobile phase preparation is critical for reproducible results.

• Use high-purity solvents and reagents: HPLC-grade water, acetonitrile, methanol, and additives are essential.

• Buffer Preparation: If using a buffer, choose one with a pKa within +/- 1 pH unit of your desired mobile phase pH.[4][5][6] A good starting buffer concentration is 25-50 mM.[4][5]

• pH Adjustment: Always adjust the pH of the aqueous portion of the mobile phase before adding the organic modifier.[7]

• Degassing: Degas the mobile phase before use to prevent bubble formation in the pump and detector, which can cause baseline noise and pressure fluctuations.[8]

Troubleshooting Guide

This section provides a more in-depth, question-and-answer-based guide to resolving specific issues you may encounter during your experiments.

Peak Shape Problems

Q1: My peak for 1-nitro-1H-imidazole is tailing significantly. What are the likely causes and how can I fix it?

Peak tailing for basic compounds like 1-nitro-1H-imidazole is often caused by secondary interactions with acidic silanol groups on the silica surface of the column.

Workflow for Troubleshooting Peak Tailing

Caption: A logical workflow for diagnosing and resolving peak tailing.

Detailed Explanation:

• Lower the Mobile Phase pH: The most effective way to reduce silanol interactions is to operate at a low pH (around 2.5).[9] At this pH, the majority of silanol groups are protonated and therefore less likely to interact with the protonated basic analyte.

• Use a High-Purity "Type B" Silica Column: Modern HPLC columns are made with high-purity silica that has a lower concentration of acidic silanol groups and metal contaminants, leading to improved peak shape for basic compounds.

• Consider a Polar-Embedded or Polar-Endcapped Column: These columns have a polar group embedded in or near the base of the alkyl chain, which shields the analyte from residual silanol groups.

• Use a Competing Base (with caution): Adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can sometimes improve peak shape. However, this approach can shorten column lifetime and is often less effective than using a modern column at the correct pH.

Q2: My peaks are broad. What could be the issue?

Broad peaks can be caused by a variety of factors, both chemical and physical.

Possible Cause	Troubleshooting Steps
Extra-column volume	Ensure you are using tubing with a narrow internal diameter (e.g., 0.125 mm) and that all connections are made with zero dead volume.
Column contamination or degradation	Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Slow kinetics of interaction	Try increasing the column temperature to improve mass transfer.
Sample overload	Reduce the injection volume or the concentration of the sample.
Inappropriate mobile phase	Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase.

Q3: I'm observing split or shouldered peaks. What does this indicate?

Split or shouldered peaks usually point to a problem at the head of the column or an issue with the sample solvent.

Troubleshooting Split Peaks

Caption: Decision tree for troubleshooting split or shouldered peaks.

Retention and Baseline Issues

Q4: My retention times are drifting from one injection to the next. What should I check?

Retention time instability is often related to the mobile phase or the column temperature.

• Mobile Phase: Ensure your mobile phase is well-mixed and that the composition is not changing over time (e.g., due to evaporation of a volatile component). If using a buffer, make sure it is adequately concentrated to resist pH shifts.[4][5]

• Column Temperature: Use a column oven to maintain a constant temperature. Even small fluctuations in ambient temperature can affect retention times.

• Column Equilibration: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when running a gradient.

Q5: I have a noisy or drifting baseline. How can I improve it?

A stable baseline is crucial for accurate quantification.

• Mobile Phase: Ensure the mobile phase is properly degassed and that all components are fully dissolved and miscible. High-purity solvents will minimize baseline noise.

• Detector: A dirty detector flow cell can cause baseline noise. Flush the flow cell with an appropriate solvent. The lamp in a UV detector may also need to be replaced if it is nearing the end of its life.

• Pump: Pulsations from the pump can cause a noisy baseline. Ensure the pump is properly primed and that the check valves are clean and functioning correctly.

• Leaks: Check for leaks throughout the system, as these can cause pressure fluctuations and baseline instability.[8]

Experimental Protocols

Protocol 1: Initial Method Development for 1-Nitro-1H-Imidazole

This protocol provides a step-by-step guide for initial method development using a scouting gradient.

• System Preparation:

  • Prepare Mobile Phase A: 0.1% (v/v) formic acid in HPLC-grade water.

  • Prepare Mobile Phase B: Acetonitrile.

  • Degas both mobile phases.

  • Install a C18 column (e.g., 150 x 4.6 mm, 5 µm) and set the column oven to 30 °C.

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detector to 280 nm.

• Sample Preparation:

  • Prepare a stock solution of 1-nitro-1H-imidazole at 1 mg/mL in a 50:50 mixture of water and acetonitrile.

  • Dilute the stock solution to a working concentration of 10 µg/mL in the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Scouting Gradient Run:

  • Equilibrate the column with the initial mobile phase conditions (e.g., 5% B) for at least 10 column volumes.

  • Inject 10 µL of the sample.

  • Run the following gradient:

    • 0-15 min: 5% to 95% B

    • 15-17 min: Hold at 95% B

    • 17-17.1 min: Return to 5% B

    • 17.1-25 min: Hold at 5% B (re-equilibration)

• Data Analysis:

  • Examine the chromatogram to determine the retention time of 1-nitro-1H-imidazole.

  • Based on the retention time, you can optimize the gradient to improve resolution and reduce run time.

Protocol 2: Mobile Phase pH Scouting

This protocol helps to determine the optimal mobile phase pH for peak shape and selectivity.

• Prepare a Series of Aqueous Mobile Phases at Different pH values:

  • pH 2.5: 0.1% Phosphoric acid in water

  • pH 4.5: 10 mM Acetate buffer

  • pH 7.0: 10 mM Phosphate buffer

• System Setup:

  • Use the same column, organic modifier, and temperature as in Protocol 1.

• Isocratic or Gradient Runs:

  • For each pH, perform an isocratic run at an appropriate organic modifier concentration (determined from the scouting gradient) or run the same scouting gradient.

• Evaluation:

  • Compare the peak shape (tailing factor) and retention time of 1-nitro-1H-imidazole at each pH.

  • Select the pH that provides the best peak symmetry and desired retention.

References

• Choosing the Right Buffers for Mobile Phase - Phenomenex. (2020, April 8). Retrieved from [Link]

• How to Select a Buffer for your HPLC Mobile Phase? - Axion Labs. (n.d.). Retrieved from [Link]

• Choosing the Best Buffer for Your HPLC Mobile Phase: A Guide. (2024, September 9). Retrieved from [Link]

• HPLC Buffer Mobile Phase Considerations | Guide - SCION Instruments. (n.d.). Retrieved from [Link]

• A Guide to HPLC and LC-MS Buffer Selection. (n.d.). Retrieved from [Link]

• Effect of the organic modifier concentration on the retention in reversed-phase liquid chromatography II. Tests using various simplified models. (n.d.).

• Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! (2025, May 23). Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Review on Common Observed HPLC Troubleshooting Problems. (n.d.).

• The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography. (2025, November 29). Retrieved from [Link]

• Effect of the organic modifier concentration on the retention in reversed-phase liquid chromatography I. General semi-thermodynamic treatment for adsorption and partition mechanisms. (2002, February 8). Retrieved from [Link]

• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. (2025, October 15).
• A Sensitive HPLC Method of determination of 2-Methyl 5- Nitroimidazole & Reaction mass of intermediates of Ornidazole in Ornidazole bulk manufacturing. (n.d.).

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. (n.d.). Retrieved from [Link]

• Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods. (2025, February 14). Retrieved from [Link]

• TEST PROCEDURE Determination of Nitroimidazoles in Egg, Plasma, Muscle and Honey by means of LC/MS-MS. (n.d.). Retrieved from [Link]

• 1-Methyl-4-nitroimidazole. (n.d.). Retrieved from [Link]

• Rapid, sensitive, and validated HPLC method for analysis of metronidazole and tinidazole under identical chromatographic conditi. (n.d.). Retrieved from [Link]

• Modeling the Retention of Neutral Compounds in Gradient Elution RP-HPLC by Means of Polarity Parameter Models. (2009, October 5). Retrieved from [Link]

• a) pKa values of 4‐nitrophenol, 4‐methylthiophenol, and imidazole. b)... (n.d.).

• 1-Nitroso-1h-imidazole. (n.d.). Retrieved from [Link]

• Nitroimidazole - Wikipedia. (n.d.). Retrieved from [Link]

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• 9. How to Select a Buffer for your HPLC Mobile Phase? - Axion Labs [axionlabs.com]

Reference Data & Comparative Studies

Comprehensive Comparison Guide: 1-Nitro-1H-imidazole vs. 2-Nitroimidazole in Hypoxia Imaging

Introduction to Hypoxia Imaging

Tumor hypoxia is a critical microenvironmental factor that drives malignancy, metastasis, and resistance to both radiotherapy and immunotherapy. Non-invasive quantification of hypoxic volumes using Positron Emission Tomography (PET) is essential for guiding dose-adaptive radiotherapy and targeted interventions[1]. The cornerstone of hypoxia PET imaging relies on the bioreductive properties of nitroimidazole scaffolds, which undergo selective intracellular trapping in oxygen-deprived environments[2].

While various positional isomers of nitroimidazole exist, their chemical stability and reduction potentials dictate their clinical utility. This guide objectively compares the theoretical and practical performance of 1-nitro-1H-imidazole and 2-nitroimidazole in the context of hypoxia imaging.

Chemical Structure and Mechanistic Causality

The position of the nitro group on the imidazole ring fundamentally alters the molecule's electron affinity, stability, and biological behavior[3].

1-Nitro-1H-imidazole (N-Nitro Isomer)

In 1-nitro-1H-imidazole, the nitro group is attached directly to the nitrogen atom (N1) of the imidazole ring.

• Chemical Instability: N-nitro heteroaromatics are notoriously unstable under physiological conditions. They frequently act as nitrating agents or undergo thermal/photochemical isomerization to form C-nitro derivatives (such as 2-nitro or 4-nitroimidazoles).

• Imaging Performance: Due to its inherent instability and unfavorable reduction potential, 1-nitro-1H-imidazole is not utilized as a clinical hypoxia radiotracer. It is primarily used as a biochemical reagent, chemical intermediate, or corrosion inhibitor for transition metals[4].

2-Nitroimidazole (C-Nitro Isomer)

In 2-nitroimidazole, the nitro group is attached to the carbon atom at the 2-position.

• Optimal Reduction Potential: The C2 position confers a highly specific one-electron reduction potential ranging from -380 mV to -400 mV[2][5]. This specific electronegativity perfectly matches the intracellular redox environment of mammalian cells.

• The "Oxygen Sensor" Mechanism: 2-nitroimidazoles act as self-validating oxygen sensors. Upon entering a cell via passive diffusion, the molecule undergoes a single-electron reduction catalyzed by intracellular nitroreductases to form a reactive radical anion[3].

  • Under Normoxia: Oxygen, possessing a higher electron affinity, rapidly oxidizes the radical anion back to the parent 2-nitroimidazole, which then diffuses out of the cell[1].

  • Under Hypoxia: In the absence of competing oxygen, the radical anion undergoes further reduction to a hydroxylamine intermediate. This highly reactive species forms irreversible covalent adducts with intracellular macromolecules (proteins and DNA), permanently trapping the radiotracer within the hypoxic cell[2].

Bioreduction and Trapping Pathway

Mechanism of 2-nitroimidazole bioreduction and selective trapping in hypoxic cells.

Performance Comparison

The following table summarizes the quantitative and qualitative differences between the two isomers, illustrating why 2-nitroimidazole derivatives (such as 18 F-FMISO and 18 F-FAZA) remain the gold standard for hypoxia PET imaging[1][2].

Property	1-Nitro-1H-imidazole	2-Nitroimidazole
Nitro Group Position	N1 (Nitrogen)	C2 (Carbon)
Chemical Stability	Low (Prone to isomerization/hydrolysis)	High (Stable in physiological conditions)
Reduction Potential	Variable / Unfavorable	-380 mV to -400 mV[2]
Hypoxia Selectivity	Poor to None	Excellent (High tumor-to-background ratio)
Mechanism of Action	Nitrating agent / Non-specific binding	Bioreduction to covalent macromolecular adducts
Clinical Translation	None (Experimental/Industrial use)[4]	Gold Standard ( 18 F-FMISO, 18 F-FAZA, 18 F-HX4)[1]
Primary Application	Corrosion inhibitor, biochemical intermediate	Hypoxia PET imaging, Radiosensitization

Experimental Protocol: In Vitro Hypoxia Cell Uptake Assay

To objectively validate the hypoxia-selective retention of a 2-nitroimidazole radiotracer (e.g., 18 F-FMISO) against novel candidates, researchers must employ a rigorously controlled in vitro uptake assay. The following self-validating protocol ensures that the observed tracer retention is strictly driven by oxygen deprivation rather than experimental artifacts.

Step 1: Cell Preparation in Glass Substrates

• Action: Seed target cells (e.g., U87 glioblastoma or A549 lung cancer cells) into glass Petri dishes at a density of 5×105 cells/dish and incubate overnight.

• Causality: Standard polystyrene culture plastics are highly permeable to oxygen and act as an oxygen reservoir, which can compromise the induction of true hypoxia. Utilizing glass substrates prevents oxygen diffusion from the bottom of the dish, ensuring a uniform hypoxic environment.

Step 2: Atmosphere Equilibration

• Action: Transfer the dishes to a specialized hypoxia incubator chamber set to 0.1% O 2​ , 5% CO 2​ , and 94.9% N 2​ . Maintain a parallel control group in a standard normoxic incubator (21% O 2​ ). Incubate both groups for 4 to 6 hours prior to tracer addition.

• Causality: This pre-incubation period is critical. It allows sufficient time for the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1 α ) and the subsequent upregulation of intracellular nitroreductases required for tracer bioreduction.

Step 3: Radiotracer Incubation

• Action: Introduce the radiotracer (e.g., 18 F-FMISO) into the culture media at a concentration of 37 kBq/mL. Incubate for an additional 2 hours under their respective atmospheric conditions.

• Causality: A 2-hour window provides adequate time for the lipophilic tracer to passively diffuse across the cell membrane, undergo the single-electron reduction, and become covalently trapped in the absence of oxygen.

Step 4: Arresting Metabolism and Lysis

• Action: Remove the media and rapidly wash the cells three times with ice-cold Phosphate-Buffered Saline (PBS). Lyse the cells using 0.1 M NaOH or a standard RIPA buffer.

• Causality: Using ice-cold PBS immediately halts cellular metabolism and enzymatic activity, minimizing the efflux of unbound tracer during the washing steps and preserving the integrity of the covalent adducts.

Step 5: Quantification and Normalization

• Action: Measure the radioactivity of the cell lysates using an automated gamma counter. Perform a BCA (Bicinchoninic Acid) assay on a small aliquot of the lysate to determine total protein concentration. Express the final uptake as the percentage of Injected Dose per milligram of protein (%ID/mg).

• Causality: Hypoxia induces cell cycle arrest, meaning hypoxic dishes will have fewer cells than normoxic dishes after the incubation period. Normalizing the radioactivity to total protein content corrects for these discrepancies in cell density, ensuring the calculated uptake ratio accurately reflects hypoxia-specific trapping rather than cell count variations.

References

• A Review of Hypoxia Imaging Using 18F-Fluoromisonidazole Positron Emission Tomography - PubMed.
• Recent Developments in PET and SPECT Radiotracers as Radiopharmaceuticals for Hypoxia Tumors - PMC - NIH.
• Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers - PMC - NIH.
• corrosion inhibitor suppliers USA - American Chemical Suppliers.
• Design, synthesis, reactivity, and biological activity of nitroimidazole derivatives and their copper(II)

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• 2. Recent Developments in PET and SPECT Radiotracers as Radiopharmaceuticals for Hypoxia Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Design, synthesis, reactivity, and biological activity of nitroimidazole derivatives and their copper(II) coordination compounds [frontiersin.org]
• 4. corrosion inhibitor suppliers USA [americanchemicalsuppliers.com]
• 5. Design, Synthesis and Anticancer Evaluation of Nitroimidazole Radiosensitisers - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Validation Methods for Quantifying 1-nitro-1H-imidazole Purity

For researchers, scientists, and professionals in drug development, ensuring the purity of active pharmaceutical ingredients (APIs) is a cornerstone of safety and efficacy. 1-nitro-1H-imidazole, a key structural motif in various pharmacologically active compounds, demands rigorous analytical scrutiny to quantify its purity and identify any potential impurities. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) validation methods for this purpose, grounded in scientific principles and supported by experimental data. We will explore a robust HPLC-UV method and compare it with viable alternatives, offering insights into the rationale behind methodological choices.

The validation of an analytical procedure provides documented evidence that the method is suitable for its intended purpose.[1] For purity analysis, this means the method must be specific, accurate, precise, and robust enough to separate and quantify the main compound from any related substances or degradation products. This guide adheres to the principles outlined by the International Council for Harmonisation (ICH) guidelines to ensure a self-validating and trustworthy analytical framework.[2][3]

The Primary Workhorse: Reversed-Phase HPLC with UV Detection

A well-validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method coupled with a Ultraviolet (UV) detector is the most common and reliable technique for assessing the purity of APIs like 1-nitro-1H-imidazole. The polarity of 1-nitro-1H-imidazole makes it amenable to separation on a non-polar stationary phase, such as a C18 column, with a polar mobile phase.

Rationale for Method Component Selection

The choice of each component in an HPLC method is critical for achieving optimal separation and detection. For 1-nitro-1H-imidazole, a typical method involves a C18 column due to its hydrophobicity, which allows for good retention and separation of the analyte from potential impurities.[4][5] The mobile phase often consists of a mixture of an organic solvent, like acetonitrile or methanol, and an aqueous buffer.[4][6][7] The inclusion of a buffer, such as phosphate or an acid like formic acid, helps to control the pH and ensure consistent ionization of the analyte, leading to reproducible retention times and peak shapes.[4][8]

The detection wavelength is selected based on the UV absorbance maximum of 1-nitro-1H-imidazole, which is typically around 315-320 nm, to ensure maximum sensitivity.[5][9]

Experimental Protocol: HPLC-UV Method Validation

The following is a detailed, step-by-step methodology for the validation of an HPLC method for 1-nitro-1H-imidazole purity, aligned with ICH guidelines.[1][2][10]

1. System Suitability: Before commencing validation, the suitability of the chromatographic system is established. This involves injecting a standard solution multiple times to ensure that parameters like retention time, peak area, tailing factor, and theoretical plates are within acceptable limits, demonstrating the system's readiness for analysis.[1][5]

2. Specificity: This is arguably the most critical validation parameter for a purity assay. Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[1][10][11]

• Procedure: A solution of 1-nitro-1H-imidazole is spiked with known related substances and potential degradation products. The method's ability to separate all these components with adequate resolution (typically >1.5) is evaluated. If impurity standards are not available, stress studies (e.g., exposure to acid, base, oxidation, heat, and light) can be performed on the drug substance to generate degradation products and demonstrate their separation from the main peak.[2]

3. Linearity and Range: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a specified range.[1][10]

• Procedure: A series of solutions of 1-nitro-1H-imidazole are prepared at different concentrations, typically covering 50% to 150% of the expected working concentration for the assay and from the reporting threshold to 120% of the specification limit for impurities.[10] The peak areas are plotted against the corresponding concentrations, and a linear regression analysis is performed.
• Acceptance Criteria: A correlation coefficient (r²) of ≥ 0.999 is generally considered acceptable.[11]

4. Accuracy: Accuracy is the measure of the closeness of the test results obtained by the method to the true value.[1][10]

• Procedure: Accuracy is determined by applying the method to samples of known purity (e.g., a reference standard) or by spiking a sample matrix with known amounts of the analyte at different concentration levels (typically 80%, 100%, and 120% of the nominal concentration).[10] The percentage recovery is then calculated.
• Acceptance Criteria: The mean recovery should typically be within 98.0% to 102.0%.

5. Precision: Precision expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is assessed at three levels: repeatability, intermediate precision, and reproducibility.[1][10]

• Repeatability (Intra-assay precision): The precision is assessed by analyzing a minimum of six replicate samples of the same batch on the same day, with the same analyst and equipment.[2]
• Intermediate Precision (Inter-assay precision): This is evaluated by having the assay performed by different analysts, on different days, and with different equipment within the same laboratory.
• Acceptance Criteria: The Relative Standard Deviation (RSD) for the replicate measurements should typically be not more than 2.0%.[9][12]

6. Detection Limit (LOD) and Quantitation Limit (LOQ):

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[1]
• Procedure: LOD and LOQ are often determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or by using the standard deviation of the response and the slope of the calibration curve.

7. Robustness: Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

• Procedure: Small changes are made to the method parameters, such as the pH of the mobile phase, column temperature, flow rate, and mobile phase composition. The effect of these changes on the chromatographic performance (e.g., retention time, peak area, and resolution) is evaluated.

Visualizing the HPLC Validation Workflow

Caption: A flowchart illustrating the sequential workflow of an HPLC method validation process.

Comparative Analysis of Alternative Methods

While HPLC-UV is the gold standard, other analytical techniques can also be employed for the purity determination of 1-nitro-1H-imidazole. Here, we compare two prominent alternatives: Ultra-Performance Liquid Chromatography (UPLC) and Gas Chromatography (GC).

Ultra-Performance Liquid Chromatography (UPLC)

UPLC is a more recent advancement in liquid chromatography that utilizes smaller particle size columns (typically <2 µm) and higher pressures. This results in significantly faster analysis times, improved resolution, and higher sensitivity compared to conventional HPLC.[13][14]

• Advantages over HPLC:

  • Speed: UPLC methods can reduce run times from minutes to seconds.

  • Resolution: The smaller particle size allows for more efficient separation of closely eluting impurities.

  • Sensitivity: Sharper and narrower peaks lead to higher signal-to-noise ratios, improving both LOD and LOQ.[13]

  • Solvent Consumption: Faster run times and lower flow rates lead to a significant reduction in solvent usage, making it a "greener" technique.

• Disadvantages:

  • Higher Cost: UPLC systems have a higher initial capital cost compared to HPLC systems.

  • Method Transfer: Transferring an existing HPLC method to a UPLC system requires re-validation.

  • Sample Preparation: The higher sensitivity may necessitate more rigorous sample preparation to avoid column clogging and matrix effects.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and analyzing volatile and thermally stable compounds. For non-volatile compounds like many nitroimidazoles, a derivatization step is often required to increase their volatility.[15]

• Advantages:

  • High Resolution: GC, particularly when using capillary columns, offers excellent resolving power.

  • Sensitive Detectors: A variety of sensitive detectors are available, such as Flame Ionization Detector (FID), Nitrogen-Phosphorus Detector (NPD), and Mass Spectrometry (MS), which can provide low detection limits.[12][16]

• Disadvantages compared to HPLC:

  • Thermal Stability: 1-nitro-1H-imidazole may not be sufficiently thermally stable for GC analysis without degradation.

  • Derivatization: The need for derivatization adds an extra step to the sample preparation process, which can introduce variability and potential for error.[17]

  • Limited Applicability: Not suitable for non-volatile or thermally labile impurities.

Quantitative Data Summary and Comparison

The following table provides a comparative summary of the performance characteristics of the discussed analytical methods for the quantification of 1-nitro-1H-imidazole purity.

Parameter	HPLC-UV	UPLC-MS/MS	GC-NPD/MS
Principle	Liquid-solid chromatography with UV detection	High-pressure liquid-solid chromatography with mass spec detection	Gas-solid chromatography with nitrogen-phosphorus or mass spec detection
Typical Run Time	10-30 minutes	2-10 minutes[18]	15-40 minutes[17]
Resolution	Good	Excellent	Excellent
Sensitivity (LOQ)	µg/mL range	ng/mL to pg/mL range[13][15]	ng/mL range[12]
Derivatization Required	No	No	Often[15]
Instrument Cost	Moderate	High	Moderate to High
Throughput	Moderate	High[18]	Low to Moderate
Primary Application	Routine QC, Purity Assay, Stability Testing	High-throughput screening, impurity profiling, trace analysis[18]	Analysis of volatile impurities, specific applications where derivatization is feasible

Conclusion

The choice of an analytical method for determining the purity of 1-nitro-1H-imidazole depends on the specific requirements of the analysis. For routine quality control and release testing, a well-validated HPLC-UV method offers a robust, reliable, and cost-effective solution. It provides the necessary specificity, accuracy, and precision to meet regulatory requirements.

When higher throughput, improved sensitivity, and enhanced resolution are paramount, UPLC-MS/MS stands out as a superior alternative, albeit with a higher initial investment. It is particularly well-suited for in-depth impurity profiling and the analysis of complex samples.

Gas Chromatography is a more specialized technique for this application and is generally less preferred due to the potential thermal instability of 1-nitro-1H-imidazole and the likely need for a derivatization step. However, it can be a valuable tool for the analysis of specific volatile impurities if they are a concern.

Ultimately, the successful implementation of any of these methods hinges on a thorough and rigorous validation process, as detailed in this guide. By carefully considering the principles of scientific integrity and adhering to established guidelines, researchers and drug development professionals can ensure the quality and safety of their products.

References

• Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry. (2018). MDPI. [Link]

• DETERMINATION OF NITROIMIDAZOLES USING GC/MS, GC/NCI AND GC/MS/MS. Federal Institute for Health Protection of Consumers and Veterinary Medicine. [Link]

• Determination of five nitroimidazoles in water by liquid chromatography-mass spectrometry. (2026). ResearchGate. [Link]

• High-throughput Method for the Determination of Nitroimidazoles in Muscle Samples by Liquid Chromatography Coupled to Mass Spectrometry. (2015). PubMed. [Link]

• Determination of three nitroimidazole residues in poultry meat by gas chromatography with nitrogen-phosphorus detection. (2001). PubMed. [Link]

• A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. [Link]

• Confirmatory Analysis of Nitroimidazoles and Hydroxy Metabolites in Honey by Dispersive-Solid Phase Extraction and Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry. (2018). PMC. [Link]

• ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. (2020). ResearchGate. [Link]

• Separation of 1H-Imidazole, 4-nitro- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• New procedures of Metronidazole determination by the method of Gas-Liquid Chromatography. (2019). Research Journal of Pharmacy and Technology. [Link]

• New procedures of Metronidazole determination by the method of Gas-Liquid Chromatography. (2019). Research Journal of Pharmacy and Technology. [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (2024). European Medicines Agency. [Link]

• Development and validation of a HPLC–PDA method for quantitation of metronidazole in finished drug formulation. (2025). ResearchGate. [Link]

• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. (2019). PMC. [Link]

• Development and Validation of Stability Indicating RP-HPLC Method for Quantitative Estimation of Ornidazole and its Impurities in Ornidazole Injection. (2021). Research Journal of Pharmacy and Technology. [Link]

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benchmarking 1-nitro-1H-imidazole against misonidazole in radiosensitization

A Comparative Guide to 1-nitro-1H-imidazole and Misonidazole in Radiosensitization

This guide provides a comprehensive, in-depth comparison of 1-nitro-1H-imidazole and the benchmark compound, misonidazole, for researchers, scientists, and drug development professionals in the field of oncology and radiation therapy. We will delve into the mechanisms of action, present comparative performance data, and provide detailed experimental protocols to empower your research in developing more effective radiosensitizers.

The Challenge of Tumor Hypoxia in Radiotherapy

A significant hurdle in the efficacy of radiation therapy is the presence of hypoxic (low oxygen) regions within solid tumors.[1][2][3] This state of low oxygen makes cancer cells notoriously resistant to the cell-killing effects of ionizing radiation.[1][3] Radiation therapy primarily relies on the generation of reactive oxygen species (ROS) to induce DNA damage in cancer cells. In well-oxygenated (normoxic) tissues, radiation creates free radicals on DNA, which then react with abundant oxygen to form stable, lethal organic peroxides. However, in hypoxic conditions, this "oxygen fixation" is diminished, allowing for the repair of damaged DNA by intracellular reducing agents.[4]

To overcome this challenge, a class of compounds known as radiosensitizers has been developed. These agents, particularly nitroimidazoles, are designed to mimic the effects of oxygen in hypoxic tumor environments.[4][5] By virtue of their high electron affinity, they can "fix" radiation-induced DNA damage, rendering it irreparable and leading to cell death.[4] This guide will focus on a comparative analysis of two such nitroimidazole-based radiosensitizers: 1-nitro-1H-imidazole and the well-established misonidazole.

Mechanism of Action: The Oxygen Mimetic Effect

Both 1-nitro-1H-imidazole and misonidazole belong to the nitroimidazole class of compounds and share a fundamental mechanism of action as radiosensitizers.[4][5] Their efficacy is rooted in their electron-affinic nature, which allows them to selectively target and act on hypoxic cells.[4]

Under hypoxic conditions, these nitroimidazole compounds undergo a one-electron reduction by intracellular reductases to form a radical anion.[2][6][7] In the presence of oxygen, this radical anion is rapidly reoxidized back to the parent compound. However, in the low-oxygen environment of a tumor, the radical anion has a longer lifetime, allowing it to interact with and "fix" the DNA damage caused by radiation. This process involves the formation of adducts with DNA, leading to strand breaks and ultimately, cell death.[4][8]

It's important to note that radiosensitization and direct cytotoxicity by misonidazole are considered distinct phenomena mediated by different cellular mechanisms.[9] While high doses of misonidazole can be directly toxic to hypoxic cells, its radiosensitizing effect occurs at sublethal concentrations.[9][10][11][12]

Caption: Workflow for the in vitro clonogenic survival assay.

Detailed Protocol:

• Cell Seeding: Plate a suitable cancer cell line (e.g., HeLa, A549) into 6-well plates at a density that will yield approximately 50-100 colonies per well after treatment. [13]2. Incubation: Allow cells to attach and resume exponential growth by incubating for 24 hours at 37°C in a 5% CO₂ incubator. [4]3. Drug Treatment: Add varying concentrations of 1-nitro-1H-imidazole or misonidazole to the respective wells. Include a vehicle-only control.

• Induce Hypoxia: Transfer the plates to a hypoxic chamber (e.g., 1% O₂) for a predetermined time (e.g., 4-6 hours) to allow for drug activation.

• Irradiation: Irradiate the plates with a range of radiation doses (e.g., 0, 2, 4, 6, 8 Gy) using a calibrated radiation source.

• Colony Formation: Replace the drug-containing media with fresh media and incubate the plates for 7-14 days, or until colonies are visible. [14]7. Staining and Counting: Fix the colonies with a solution of methanol and acetic acid, then stain with crystal violet. [15]Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the surviving fraction (SF) for each treatment condition. Plot the SF against the radiation dose to generate survival curves. The Sensitizer Enhancement Ratio (SER) can then be calculated as the ratio of the radiation dose required to achieve a certain level of cell kill (e.g., 10% survival) in the absence of the drug to the dose required for the same effect in the presence of the drug. [16][17]

In Vivo Evaluation: Tumor Xenograft Models

To assess the in vivo efficacy, tumor xenograft models in immunocompromised mice are commonly employed. [18][19][20] Detailed Protocol:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomization: Randomize the mice into treatment groups:

  • Vehicle control

  • Radiation alone

  • 1-nitro-1H-imidazole + Radiation

  • Misonidazole + Radiation

• Drug Administration: Administer the radiosensitizers (e.g., via intraperitoneal injection) at a predetermined time before irradiation.

• Irradiation: Locally irradiate the tumors with a clinically relevant dose of radiation.

• Tumor Growth Monitoring: Measure the tumor volume at regular intervals using calipers.

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth delay, which is the time it takes for tumors in the treated groups to reach a specific size compared to the control group. [4][21]An enhancement factor can be derived from these delay times.

Concluding Remarks

The development of novel radiosensitizers like 1-nitro-1H-imidazole holds significant promise for improving the therapeutic ratio of radiation therapy, particularly for hypoxic tumors. A rigorous and systematic comparison to established benchmarks such as misonidazole is crucial for validating its potential. The experimental frameworks provided in this guide offer a robust starting point for researchers to generate the critical data needed to advance this promising area of cancer research. While early nitroimidazoles faced challenges with clinical efficacy due to toxicity, the foundational concept of hypoxia-selective activation remains a powerful strategy in oncology. [3]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 1-Nitro-1H-imidazole

Introduction: In the landscape of pharmaceutical research and drug development, nitroimidazole derivatives are of significant interest for their broad-spectrum biological activities. However, the same chemical properties that make these compounds effective also necessitate rigorous safety protocols for their handling and disposal. 1-Nitro-1H-imidazole, as a member of this class, requires a comprehensive understanding of its potential hazards to ensure the safety of laboratory personnel and the protection of our environment.

This guide provides a detailed, step-by-step protocol for the proper disposal of 1-Nitro-1H-imidazole. The procedures outlined are synthesized from established safety principles for handling nitro- and imidazole-containing compounds. Our objective is to empower researchers with the knowledge to manage this chemical waste stream responsibly, mitigating risks and fostering a culture of safety.

Part 1: Hazard Profile and Chemical Incompatibilities

While a specific Safety Data Sheet (SDS) for 1-Nitro-1H-imidazole may not always be readily accessible, its hazard profile can be inferred from the well-documented properties of its constituent chemical groups: the imidazole ring and the nitro group. A conservative approach, treating the substance with a high degree of caution, is imperative.[1]

Nitro compounds can be energetic and may be sensitive to heat, shock, or friction.[2] The presence of the nitro group suggests potential reactivity, and dust from the solid compound may form explosive mixtures with air.[3][4] Imidazole derivatives can be corrosive and may cause skin and eye irritation.[5] Therefore, 1-Nitro-1H-imidazole should be handled as a hazardous substance.

Potential Hazard	Basis of Inference & Key Considerations	Supporting Sources
Acute Toxicity	Aromatic and heterocyclic nitro compounds are known to be toxic if swallowed, inhaled, or absorbed through the skin.	[1][6][7]
Skin & Eye Irritation	Imidazole and its derivatives are known irritants, capable of causing skin burns and serious eye damage.	[6][8]
Respiratory Irritation	Inhalation of dust may irritate the respiratory tract. All handling should occur in a ventilated area.	[1][6]
Combustibility	Solid may be combustible at high temperatures. Dust clouds can form explosive mixtures with air. Combustion produces toxic nitrogen oxides (NOx).	[2][3]
Chemical Reactivity	The nitro group is a strong electron-withdrawing group, influencing the compound's reactivity.	[9]

Critical Incompatibilities: To prevent violent reactions, heat generation, or the formation of unstable products, 1-Nitro-1H-imidazole waste must be stored separately and never mixed with the following:

• Strong Oxidizing Agents (e.g., nitrates, perchlorates, permanganates)[3][10]

• Strong Bases (e.g., sodium hydroxide)[2]

• Strong Reducing Agents [2]

• Acids, Acid Anhydrides, and Acid Chlorides [5][11]

Part 2: Personal Protective Equipment (PPE) Protocol

A robust PPE protocol is the foundation of safe chemical handling. The following equipment must be worn at all times when handling 1-Nitro-1H-imidazole and its associated waste streams.

Equipment	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety goggles with side-shields.	Protects against splashes and airborne dust particles.[6][12]
Hand Protection	Chemically resistant gloves (heavy-duty nitrile, neoprene, or butyl recommended).	Prevents dermal absorption. Disposable nitrile gloves may not offer sufficient protection for prolonged contact.[2] Contaminated gloves must be disposed of as solid hazardous waste.[13]
Body Protection	Flame-resistant lab coat, fully buttoned. Full-length pants and closed-toe, chemical-resistant shoes.	Protects skin from spills and prevents clothing contamination. The flame-resistant property is a precaution for working with potentially combustible nitro compounds.[1][2][11]
Respiratory Protection	All handling of solid 1-Nitro-1H-imidazole and preparation of its waste must be conducted in a certified chemical fume hood.	Minimizes the risk of inhaling hazardous dust.[2][5]

Part 3: Emergency Spill Management

In the event of a spill, a swift and correct response is critical to containing the hazard. The procedure should follow a clear, logical sequence.

Caption: Workflow for responding to a 1-Nitro-1H-imidazole spill.

Step-by-Step Spill Cleanup Protocol:

• Alert & Secure: Immediately alert colleagues in the vicinity and secure the area to prevent entry.[2][14] If the spill is large or involves dust clouds, evacuate the immediate area.

• Eliminate Ignition Sources: If the substance is dispersed, extinguish all nearby flames and turn off spark-producing equipment.[2][3]

• Don PPE: Before approaching the spill, put on all required PPE as detailed in Part 2, including respiratory protection if necessary.[15]

• Contain the Spill: For liquid spills, create a dike around the spill using a non-combustible absorbent material like sand, vermiculite, or a spill pillow.[2][16] For solid spills, cover with a damp paper towel to prevent dust from becoming airborne.[16]

• Absorb and Collect: Slowly add absorbent material to the spill, working from the outside towards the center.[14] Carefully sweep or scoop the contaminated material into a designated, leak-proof container for hazardous waste.[5][14]

• Decontaminate: Wipe down the spill surface with soap and water.[2] Collect the cleaning materials and rinse water as hazardous waste.[14]

• Dispose and Report: Seal and label the container of spill cleanup debris as "Hazardous Waste: 1-Nitro-1H-imidazole Spill Debris." Report the incident to your institution's Environmental Health and Safety (EHS) department.[2]

Part 4: Standard Operating Procedure for Disposal

The guiding principle for the disposal of 1-Nitro-1H-imidazole and materials contaminated with it is that they must be treated as hazardous chemical waste.[8] At no point should this chemical or its solutions be disposed of down the sanitary sewer or in the regular trash.[2][11]

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